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  • Product: 5-Amino-1H-indazole-3-carboxylic acid hydrochloride
  • CAS: 1177307-67-3

Core Science & Biosynthesis

Foundational

Physicochemical and Synthetic Profiling of 5-Amino-1H-indazole-3-carboxylic Acid Hydrochloride

Executive Summary In the landscape of modern medicinal chemistry, the indazole scaffold is a privileged pharmacophore due to its bioisosteric relationship with indole and its robust hydrogen-bonding capabilities. Specifi...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern medicinal chemistry, the indazole scaffold is a privileged pharmacophore due to its bioisosteric relationship with indole and its robust hydrogen-bonding capabilities. Specifically, 5-amino-1H-indazole-3-carboxylic acid hydrochloride (CAS: 1177307-67-3) serves as a critical, bifunctional building block in the synthesis of complex active pharmaceutical ingredients (APIs)[1]. Its orthogonal functional groups—a primary amine and a carboxylic acid—allow for highly selective, sequential derivatization. This whitepaper provides an in-depth technical analysis of its physicochemical properties, synthetic methodology, and applications in targeted drug discovery, including DNA-Encoded Library (DEL) screening and kinase inhibition[2][3].

Physicochemical Profiling

Understanding the physicochemical distinctions between the free base and the hydrochloride salt is paramount for formulation and assay design. The free base exhibits strong intermolecular hydrogen bonding, which creates a highly stable crystalline lattice but results in poor aqueous solubility. Conversion to the hydrochloride salt disrupts this lattice, protonating the primary amine and drastically enhancing solubility in physiological buffers[4][5].

Property5-Amino-1H-indazole-3-carboxylic acid (Free Base)5-Amino-1H-indazole-3-carboxylic acid HCl (Salt)
CAS Number 78155-77-81177307-67-3
Molecular Formula C₈H₇N₃O₂C₈H₈ClN₃O₂
Molecular Weight 177.16 g/mol 213.62 g/mol
Appearance Grey to off-white solidOff-white to pale yellow crystalline powder
Storage Conditions 0–8 °C, protect from light2–8 °C, desiccated
Solubility Profile Poor in water; soluble in DMSO/DMFSoluble in water and physiological buffers
Hazard Codes (GHS) H302, H315, H319, H335H302, H315, H319, H335

Synthetic Methodology & Causality

The synthesis of 5-amino-1H-indazole-3-carboxylic acid hydrochloride is a highly controlled, three-step convergent workflow. As a Senior Application Scientist, I emphasize that successful execution relies not just on following steps, but on understanding the thermodynamic and kinetic drivers of each transformation.

Synthesis A 1H-Indazole-3-carboxylic acid (Starting Material) B Nitration (HNO3 / H2SO4, 0°C) A->B C 5-Nitro-1H-indazole-3-carboxylic acid (Intermediate) B->C D Catalytic Reduction (H2, Pd/C, MeOH) C->D E 5-Amino-1H-indazole-3-carboxylic acid (Free Base) D->E F Salt Formation (HCl in Ether/Dioxane) E->F G 5-Amino-1H-indazole-3-carboxylic acid HCl (Final Product) F->G

Fig 1: Convergent synthetic workflow for 5-amino-1H-indazole-3-carboxylic acid hydrochloride.

Step-by-Step Protocol & Mechanistic Causality

Step 1: Electrophilic Aromatic Substitution (Nitration)

  • Protocol: Dissolve 1H-indazole-3-carboxylic acid in concentrated sulfuric acid (H₂SO₄) and cool to 0 °C. Add fuming nitric acid (HNO₃) dropwise over 30 minutes. Stir for 2 hours, then quench by pouring over crushed ice. Filter the resulting precipitate (5-nitro-1H-indazole-3-carboxylic acid).

  • Causality & Validation: The strongly acidic medium protonates the indazole core. However, the electron-rich nature of the benzene ring (relative to the pyrazole ring) directs the nitronium ion (NO₂⁺) predominantly to the 5-position. Maintaining the reaction at 0 °C is critical; it kinetically traps the mono-nitrated product and prevents runaway exothermic oxidation or dinitro byproducts. The sudden precipitation upon quenching in ice water serves as a self-validating visual confirmation of successful nitration[6].

Step 2: Catalytic Hydrogenation (Reduction)

  • Protocol: Suspend the nitro intermediate in anhydrous methanol. Add a catalytic amount of 5% Palladium on Carbon (Pd/C). Purge the reaction vessel with nitrogen, then introduce a hydrogen (H₂) atmosphere (via balloon or Parr hydrogenator). Stir at room temperature until hydrogen uptake ceases. Filter the mixture through a pad of Celite and concentrate the filtrate in vacuo.

  • Causality & Validation: Pd/C selectively reduces the nitro group to a primary amine without hydrogenolyzing the aromatic ring or decarboxylating the acid. Methanol acts as a protic solvent to stabilize the transition state. This is a self-validating system: the exact cessation of hydrogen consumption indicates stoichiometric completion. Filtering through Celite is a mandatory safety and purity protocol to prevent pyrophoric fires from dry Pd/C and to remove trace heavy metals[3][7].

Step 3: Salt Formation

  • Protocol: Dissolve the isolated free base in a minimal volume of dry diethyl ether or dioxane. Add a stoichiometric excess of anhydrous HCl gas or HCl-in-dioxane solution. Stir until the hydrochloride salt fully precipitates. Filter, wash with cold ether, and dry under high vacuum.

  • Causality & Validation: The free base has a high propensity for zwitterion formation, limiting its processability. The introduction of anhydrous HCl protonates the primary amine, creating an ion-dipole interaction profile that vastly improves aqueous solubility. Using anhydrous conditions prevents the hydrolysis of the carboxylic acid and ensures a highly crystalline, pure final product[5].

Structural Biology & Target Engagement

5-Amino-1H-indazole-3-carboxylic acid is extensively utilized in the synthesis of targeted therapeutics. Its rigid, planar structure makes it an ideal bioisostere for locking molecular conformations.

A. DNA-Encoded Chemical Library (DEL) Screening

In a landmark study by Alnylam and Dicerna Pharmaceuticals, this indazole derivative was utilized as a core building block in DEL screening to discover novel inhibitors of Hydroxy Acid Oxidase 1 (HAO1)—a target for treating Primary Hyperoxaluria. The orthogonal reactivity of the amine and carboxylic acid allowed for rapid, split-and-pool combinatorial synthesis, leading to highly enriched, potent hit compounds[2].

B. ERK/MAPK Pathway Inhibition

Polycyclic indazole derivatives synthesized from this core have shown profound efficacy as Extracellular Signal-Regulated Kinase (ERK) inhibitors. In tumors with mutated Ras or BRAF genes (e.g., melanoma, colorectal cancer), the ERK pathway is hyperactivated. Indazole derivatives competitively bind to the ATP-binding pocket of ERK1/2, halting downstream cellular proliferation[3].

Pathway RTK Receptor Tyrosine Kinase (e.g., EGFR) Ras Ras (GTPase) RTK->Ras Activation Raf Raf Kinase (Mutated BRAF) Ras->Raf Phosphorylation MEK MEK1/2 Raf->MEK Phosphorylation ERK ERK1/2 MEK->ERK Phosphorylation Target Tumor Proliferation ERK->Target Gene Transcription Inhibitor Indazole API (Synthesized from Core) Inhibitor->ERK Competitive Inhibition

Fig 2: Mechanism of ERK/MAPK pathway inhibition by functionalized indazole derivatives.

Safety, Handling, and Regulatory Protocols

According to standardized Safety Data Sheets (SDS), 5-amino-1H-indazole-3-carboxylic acid hydrochloride is classified under GHS as a Category 4 acute oral toxicant and a Category 2 skin/eye irritant[4][8].

  • Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

  • Precautionary Handling: P261 (Avoid breathing dust). All transfers of the dry powder must be conducted within a Class II biological safety cabinet or a localized exhaust ventilation hood to prevent inhalation of aerosolized micro-particulates.

  • Storage: Must be stored at 2–8 °C under an inert atmosphere (Argon/Nitrogen) to prevent oxidative degradation of the primary amine[5].

References

  • ACS Publications. "Discovery of Novel, Potent Inhibitors of Hydroxy Acid Oxidase 1 (HAO1) Using DNA-Encoded Chemical Library Screening." Journal of Medicinal Chemistry. Available at: [Link]

  • European Patent Office. "POLYCYCLIC INDAZOLE DERIVATIVES THAT ARE ERK INHIBITORS (EP 1966151 B1)." Google Patents.
  • National Institutes of Health (NIH). "3-Substituted Indazoles as Configurationally Locked 4EGI-1 Mimetic and Inhibitors of eIF4E/eIF4G Interaction." PubMed Central (PMC). Available at: [Link]

Sources

Exploratory

Crystal structure and NMR spectra of 5-amino-1H-indazole-3-carboxylic acid HCl

An In-Depth Technical Guide to the Structural and Spectroscopic Characterization of 5-amino-1H-indazole-3-carboxylic acid HCl For Researchers, Scientists, and Drug Development Professionals Abstract 5-amino-1H-indazole-3...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Structural and Spectroscopic Characterization of 5-amino-1H-indazole-3-carboxylic acid HCl

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-amino-1H-indazole-3-carboxylic acid is a pivotal building block in medicinal chemistry, forming the scaffold for numerous therapeutic candidates.[1] Its hydrochloride salt is a common form used in synthesis, and a comprehensive understanding of its three-dimensional structure and solution-state behavior is critical for rational drug design and process development. This guide provides a detailed technical overview of the definitive methods for characterizing this molecule: single-crystal X-ray diffraction for solid-state structure elucidation and Nuclear Magnetic Resonance (NMR) spectroscopy for analysis in solution. While a public crystal structure for the hydrochloride salt is not available, this document outlines the established protocols and interprets the expected structural and spectral features based on foundational chemical principles and data from analogous compounds.

Part 1: Core Molecular Attributes and Significance

The indazole ring system is a "privileged scaffold" in drug discovery, prized for its ability to participate in various biological interactions. The addition of amino and carboxylic acid functional groups at the 5- and 3-positions, respectively, provides key points for synthetic elaboration and for forming crucial interactions, such as hydrogen bonds, with biological targets.

Table 1: Chemical Identity of 5-amino-1H-indazole-3-carboxylic acid Hydrochloride

PropertyValue
IUPAC Name 5-amino-1H-indazole-3-carboxylic acid hydrochloride
CAS Number 1177307-67-3[2]
Molecular Formula C₈H₈ClN₃O₂
Molecular Weight 213.62 g/mol [2]
Parent Compound 5-amino-1H-indazole-3-carboxylic acid
Parent CAS 78155-77-8[3][4][5]

Part 2: Crystal Structure Analysis via X-ray Diffraction

Single-crystal X-ray diffraction is the unparalleled technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[6] It provides definitive proof of a molecule's constitution, conformation, and the intricate network of intermolecular interactions that govern its packing in the solid state.

Expert Insight: The Rationale for Crystallography

In drug development, understanding the solid-state structure is not merely academic. It directly influences critical physicochemical properties such as solubility, stability, and hygroscopicity. For a molecule like 5-amino-1H-indazole-3-carboxylic acid HCl, identifying the exact sites of protonation and mapping the hydrogen-bond network is essential for predicting its behavior during formulation and for understanding its interaction potential at a receptor's binding site.

Experimental Protocol: Single-Crystal X-ray Diffraction

This protocol describes a self-validating workflow for obtaining a publication-quality crystal structure.

  • Crystal Growth (The Critical First Step):

    • Dissolve 5-amino-1H-indazole-3-carboxylic acid in a minimal amount of a polar protic solvent (e.g., ethanol or methanol).

    • Add a slight molar excess of aqueous or ethereal hydrochloric acid to ensure complete salt formation.

    • Induce crystallization by slow evaporation of the solvent at room temperature, or by vapor diffusion using a less polar anti-solvent (e.g., ethyl acetate or diethyl ether).

    • Causality: Slow crystal growth is paramount to minimize lattice defects and obtain a single, well-ordered crystal suitable for diffraction.

  • Data Collection:

    • Select a high-quality, defect-free single crystal under a microscope and mount it on a goniometer head.

    • Place the mounted crystal onto the diffractometer and cool it under a stream of nitrogen gas (typically to 100 K) to reduce thermal motion of the atoms, resulting in a sharper diffraction pattern.

    • A monochromatic X-ray beam (e.g., Mo Kα, λ = 0.71073 Å) is directed at the crystal.[7]

    • The crystal is rotated, and a series of diffraction images are collected by a detector.

  • Structure Solution and Refinement:

    • The collected diffraction data are processed to determine the unit cell parameters and space group.

    • The structure is "solved" using direct methods or Patterson methods to obtain an initial electron density map.

    • An atomic model is built into the electron density map.

    • The model is "refined" using least-squares methods, where atomic positions and displacement parameters are adjusted to best fit the experimental diffraction data.[8] The final R-factor is a key indicator of the quality of the final model.[7]

Visualization: Crystallography Workflow

G cluster_exp Experimental Phase cluster_comp Computational Phase crystal_growth 1. Crystal Growth (Slow Evaporation / Vapor Diffusion) data_collection 2. X-ray Data Collection (100 K, Mo Kα radiation) crystal_growth->data_collection Select single crystal structure_solution 3. Structure Solution (Direct Methods) data_collection->structure_solution Process diffraction data refinement 4. Model Refinement (Least-Squares Fitting) structure_solution->refinement validation 5. Structure Validation (CIF Report) refinement->validation final_structure Final 3D Atomic Model

Caption: Workflow for single-crystal X-ray structure determination.

Anticipated Structural Features
  • Planarity: The bicyclic indazole core is expected to be largely planar.

  • Protonation Site: The hydrochloride salt will result in protonation. While the indazole nitrogens are basic, the 5-amino group is typically the most basic site and is expected to exist as an ammonium cation (-NH₃⁺).

  • Hydrogen Bonding Network: A complex and robust network of hydrogen bonds is anticipated. Key interactions would include:

    • Charge-assisted hydrogen bonds between the ammonium group (-NH₃⁺) and the chloride anion (Cl⁻).

    • Hydrogen bonds from the carboxylic acid proton (O-H) to a neighboring molecule's carboxylate oxygen or indazole nitrogen.

    • Interactions involving the indazole N-H proton. This network dictates the crystal packing and overall solid-state stability.

Part 3: NMR Spectroscopic Analysis

NMR spectroscopy is the most powerful tool for elucidating the structure of molecules in solution. It provides detailed information about the chemical environment, connectivity, and dynamics of each nucleus.

Experimental Protocol: ¹H and ¹³C NMR
  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of 5-amino-1H-indazole-3-carboxylic acid HCl.

    • Dissolve the sample in ~0.6 mL of a suitable deuterated solvent, typically DMSO-d₆.

    • Causality: DMSO-d₆ is the solvent of choice because it effectively solubilizes the polar salt and, being aprotic, it allows for the observation of exchangeable protons from the -NH₃⁺, -COOH, and indazole N-H groups, which would be lost in D₂O.[9]

    • Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

    • Transfer the solution to a 5 mm NMR tube.

  • Data Acquisition:

    • Place the sample in the NMR spectrometer.

    • Acquire a ¹H NMR spectrum, followed by a ¹³C NMR spectrum. Standard acquisition parameters are typically sufficient. For enhanced ¹³C sensitivity, a larger number of scans may be required.

    • Further 2D experiments like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) can be run to confirm assignments unambiguously.

Predicted ¹H NMR Spectral Analysis (in DMSO-d₆)

The spectrum will show signals for the aromatic protons and the exchangeable protons. The protonated amino group will exert a de-shielding effect on the aromatic ring.

Table 2: Predicted ¹H NMR Assignments and Characteristics

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityRationale for Shift and Multiplicity
Indazole N-H > 13.0broad singletHighly deshielded, acidic proton. Often broad due to quadrupolar relaxation and exchange.[9]
-COOH 12.0 - 13.0broad singletAcidic proton, typically broad due to hydrogen bonding and exchange.
-NH₃⁺ 8.0 - 9.5broad singletProtons on positively charged nitrogen are deshielded. Broad due to exchange and quadrupolar coupling.
H-4 ~7.8 - 8.0dOrtho to the electron-withdrawing carboxylic acid group. Coupled to H-6 (meta, small J) and H-7 (para, very small J), appears as a doublet.
H-7 ~7.5 - 7.7dOrtho to the indazole nitrogen. Coupled to H-6 (ortho, large J).
H-6 ~7.2 - 7.4ddCoupled to both H-7 (ortho) and H-4 (meta), resulting in a doublet of doublets.
Predicted ¹³C NMR Spectral Analysis (in DMSO-d₆)

The ¹³C spectrum will show eight distinct signals corresponding to the eight carbon atoms in the molecule.

Table 3: Predicted ¹³C NMR Assignments

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Rationale for Shift
C-3 (-COOH) ~165Carboxylic acid carbons are highly deshielded.
C-7a ~141Bridgehead carbon adjacent to nitrogen.
C-3a ~139Bridgehead carbon adjacent to C-3.
C-5 ~135Carbon attached to the -NH₃⁺ group; deshielded by the positive charge.
C-6 ~124Aromatic CH.
C-4 ~120Aromatic CH.
C-7 ~112Aromatic CH.

Conclusion

The rigorous characterization of 5-amino-1H-indazole-3-carboxylic acid hydrochloride through the synergistic application of single-crystal X-ray diffraction and NMR spectroscopy provides a complete structural picture. X-ray crystallography delivers an unambiguous solid-state structure, revealing the precise molecular geometry and intermolecular packing forces. NMR spectroscopy complements this by defining the structure and electronic environment in solution, which is more representative of the state in which biological interactions occur. This dual-pronged analytical approach is indispensable for researchers in medicinal chemistry and drug development, providing the foundational knowledge required for advancing this valuable scaffold into new therapeutic agents.

References

  • CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine. Google Patents.
  • Narayana Swamy, G., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. Available at: [Link]

  • 5-amino-1H-indazole-3-carboxylic acid CAS:78155-77-8. LookChem. Available at: [Link]

  • 5-AMINO-1H-INDAZOLE-3-CARBOXYLIC ACID. Chemical Substance Information. Available at: [Link]

  • 5-AMINO-1H-INDAZOLE-3-CARBOXYLIC ACID | CAS 78155-77-8. Matrix Fine Chemicals. Available at: [Link]

  • 1H-indazole-3-carboxylic acid, 5-amino-, methyl ester. ChemBK. Available at: [Link]

  • Al-Wahaibi, L. H., et al. (2022). Selected Imidazole Derivatives: Synthesis and X-Ray Crystal Structure – A Review. Crystals, 12(11), 1572. Available at: [Link]

  • Abboud, J. L. M., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5643–5654. Available at: [Link]

  • 3-amino-1h-indazole-5-carboxylic acid hydrochloride. PubChemLite. Available at: [Link]

  • Fruchier, A., & Elguero, J. (2016). ¹³C NMR of indazoles. ResearchGate. Available at: [Link]

  • Al-Hourani, B. J., et al. (2023). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Crystals, 13(7), 1036. Available at: [Link]

  • Akam, E. A., et al. (2023). pH-dependent structural characteristics of lonidamine: ¹H and ¹³C NMR study. RSC advances, 13(28), 19353–19359. Available at: [Link]

  • Wlodawer, A., et al. (2008). Identification of amino acid sequence by X-ray crystallography: a mini review of case studies. Acta Biochimica Polonica, 55(1), 33-40. Available at: [Link]

  • Kang, S. S., et al. (2008). 1-Methyl-1H-indazole-3-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 64(11), o2257. Available at: [Link]

Sources

Foundational

Solubility Profile of 5-Amino-1H-Indazole-3-Carboxylic Acid Hydrochloride in Organic Solvents: A Methodological and Interpretive Guide

An In-Depth Technical Guide Abstract The determination of a compound's solubility is a cornerstone of early-stage drug development, influencing everything from reaction chemistry and purification to formulation and bioav...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Abstract

The determination of a compound's solubility is a cornerstone of early-stage drug development, influencing everything from reaction chemistry and purification to formulation and bioavailability. 5-amino-1H-indazole-3-carboxylic acid is a vital heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of novel pharmaceutical agents.[1] Its hydrochloride salt form is often employed to enhance aqueous solubility and handling properties.[2] This technical guide provides a comprehensive framework for determining, understanding, and interpreting the solubility profile of 5-amino-1H-indazole-3-carboxylic acid hydrochloride across a spectrum of common organic solvents. Rather than merely presenting data, this document elucidates the underlying physicochemical principles and provides a robust, validated experimental protocol to empower researchers to generate high-quality, reliable solubility data in their own laboratories.

Foundational Principles: A Molecular and Solvent-Based Perspective

A thorough understanding of a molecule's structure is paramount to predicting and interpreting its solubility. The solubility of 5-amino-1H-indazole-3-carboxylic acid hydrochloride is governed by the interplay of its highly polar functional groups and the properties of the solvent.

Molecular Structure Analysis

The compound possesses three key features that dictate its interactions with solvents:

  • Protonated Aromatic Amine (-NH₃⁺Cl⁻): The hydrochloride salt form means the primary amino group is protonated. This creates a highly polar, charged center that is a strong hydrogen bond donor. This feature will dominate interactions, strongly favoring polar solvents capable of solvating ions.[3]

  • Carboxylic Acid (-COOH): This group is a potent hydrogen bond donor (from the hydroxyl proton) and acceptor (from both oxygens).[4] Its presence significantly increases polarity and the potential for strong, specific interactions with protic and other hydrogen-bond accepting solvents.

  • Indazole Ring System: This bicyclic aromatic heterocycle contains nitrogen atoms that can act as hydrogen bond acceptors. The aromatic nature itself can lead to π-π stacking interactions, though these are generally weaker than the forces exerted by the ionic amine and carboxylic acid groups.[5]

Collectively, these features render the molecule highly polar and capable of extensive hydrogen bonding. It is structurally analogous in some ways to an amino acid, which exists as a highly polar zwitterion; however, the hydrochloride salt form locks the amine in its cationic state, preventing zwitterion formation but maintaining high polarity.[6]

Solvent-Solute Interactions: The "Why" Behind Solubility

Solubility is a direct result of the competition between solute-solute interactions within the crystal lattice and solute-solvent interactions in solution. For dissolution to occur, the energy gained from solute-solvent interactions must overcome the lattice energy. The primary forces at play are:

  • Hydrogen Bonding: The most critical interaction for this molecule. Solvents that are both hydrogen bond donors and acceptors (e.g., alcohols) or strong acceptors (e.g., DMSO) will be most effective.[3][4]

  • Ion-Dipole Interactions: The positively charged -NH₃⁺ group and the chloride counter-ion will interact favorably with the dipoles of polar solvents.

  • Dipole-Dipole Interactions: These occur between the polar functional groups of the solute and polar solvent molecules.

Predicted Qualitative Solubility Profile

Based on these principles, we can predict the compound's general solubility behavior. The adage "like dissolves like" is a useful starting point. The high polarity and extensive hydrogen bonding capability of the solute lead to the following predictions:

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Polar Protic Methanol, EthanolHigh These solvents are excellent hydrogen bond donors and acceptors, effectively solvating the protonated amine, carboxylic acid, and indazole nitrogens.[7]
Polar Aprotic DMSO, DMF, AcetonitrileModerate to High As strong hydrogen bond acceptors and highly polar solvents, DMSO and DMF can effectively solvate the acidic protons. Acetonitrile, being less polar, is expected to be a poorer solvent.[7]
Non-Polar Hexane, TolueneVery Low / Insoluble These solvents lack the polarity and hydrogen bonding capability to overcome the strong intermolecular forces within the solute's crystal lattice. A significant energy mismatch exists.[8][9]

Experimental Determination: The Shake-Flask Method for Thermodynamic Solubility

To obtain definitive, quantitative data, a rigorous experimental method is required. The equilibrium shake-flask method is considered the gold standard for determining thermodynamic solubility, which represents the true saturation point of a solute in a solvent at a given temperature.[10][11] This method ensures that the solution has reached equilibrium with the solid phase, providing a value that is crucial for physical chemistry and formulation decisions.[12]

Rationale for Method Selection

The shake-flask method is chosen for its accuracy and reproducibility. It directly measures the equilibrium state, unlike kinetic solubility methods which can sometimes overestimate solubility due to the formation of supersaturated solutions.[13] Quantification of the resulting saturated solution is best performed by High-Performance Liquid Chromatography (HPLC) with UV detection, a technique known for its specificity, sensitivity, and precision.[14][15]

Experimental Workflow Diagram

G cluster_prep Phase 1: Sample Preparation cluster_equil Phase 2: Equilibration cluster_proc Phase 3: Sample Processing cluster_analysis Phase 4: Quantification prep1 Weigh excess solid API into vials prep2 Add precise volume of organic solvent prep1->prep2 For each solvent equil1 Seal vials and place in shaker incubator prep2->equil1 equil2 Agitate at constant T (e.g., 25°C) for 24-48 hours equil1->equil2 Ensure constant mixing proc1 Remove vials from shaker equil2->proc1 proc2 Allow solid to settle briefly proc1->proc2 proc3 Filter supernatant through 0.22 µm syringe filter proc2->proc3 analysis1 Dilute filtered sample into mobile phase proc3->analysis1 analysis2 Inject onto calibrated HPLC-UV system analysis1->analysis2 analysis3 Calculate concentration from calibration curve analysis2->analysis3 data_table Final Solubility Data Table analysis3->data_table Record result

Caption: Experimental workflow for solubility determination.

Detailed Step-by-Step Protocol

Materials:

  • 5-amino-1H-indazole-3-carboxylic acid hydrochloride (solid powder)

  • Selected organic solvents (HPLC grade or higher)

  • 2-4 mL glass vials with screw caps

  • Analytical balance

  • Calibrated pipettes

  • Orbital shaker with temperature control

  • Centrifuge (optional)

  • 0.22 µm or 0.45 µm chemical-resistant syringe filters (e.g., PTFE)[14]

  • HPLC system with UV detector, column (e.g., C18), and appropriate mobile phase

Procedure:

  • Preparation of Saturated Solutions: a. Add an excess amount of the solid compound to a series of glass vials. "Excess" is critical; there must be visible solid remaining at the end of the experiment to ensure saturation.[16] A starting point is ~20-30 mg of solid per 1 mL of solvent. b. Accurately pipette 1.0 mL of each organic solvent into its respective vial. c. Securely cap the vials to prevent solvent evaporation.

  • Equilibration: a. Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C). b. Agitate the vials at a moderate speed (e.g., 300 RPM) for 24 to 48 hours.[16] A 24-hour period is often sufficient for most compounds to reach equilibrium, but longer times may be necessary.[10][17] It is advisable to test samples at two time points (e.g., 24h and 48h) to confirm that the concentration is no longer increasing.

  • Sample Separation: a. After equilibration, remove the vials and let them stand for 30 minutes to allow the excess solid to settle. b. Carefully draw the supernatant into a syringe. c. Immediately filter the supernatant through a 0.22 µm syringe filter into a clean HPLC vial.[14] This step is crucial to remove all undissolved solid particles, which would otherwise lead to erroneously high results.

  • Quantification by HPLC-UV: a. Calibration Curve: Prepare a series of standard solutions of the compound at known concentrations (e.g., from 1 µg/mL to 200 µg/mL) using a suitable solvent in which the compound is freely soluble (this may be the mobile phase itself or a solvent like DMSO).[14] b. Run the standards on the HPLC system to generate a calibration curve of UV absorbance area versus concentration. The curve must have a correlation coefficient (R²) of >0.999 for accuracy. c. Sample Analysis: Dilute the filtered sample solutions with mobile phase to bring their concentration within the linear range of the calibration curve. d. Inject the diluted samples and record the peak areas. e. Calculate the concentration of the saturated solution using the calibration curve, remembering to account for the dilution factor.

Data Presentation and Interpretation

Organizing the generated data in a structured format is essential for analysis and comparison.

Quantitative Solubility Data Summary
SolventSolvent ClassDielectric Constant (20°C)Experimental Solubility (mg/mL)Experimental Solubility (M)
MethanolPolar Protic32.7[Experimental Value][Calculated Value]
EthanolPolar Protic24.5[Experimental Value][Calculated Value]
IsopropanolPolar Protic19.9[Experimental Value][Calculated Value]
DMSOPolar Aprotic46.7[Experimental Value][Calculated Value]
DMFPolar Aprotic36.7[Experimental Value][Calculated Value]
AcetonitrilePolar Aprotic37.5[Experimental Value][Calculated Value]
AcetonePolar Aprotic20.7[Experimental Value][Calculated Value]
Tetrahydrofuran (THF)Polar Aprotic7.5[Experimental Value][Calculated Value]
TolueneNon-Polar2.4[Experimental Value][Calculated Value]
n-HexaneNon-Polar1.9[Experimental Value][Calculated Value]
Interpreting the Solubility Profile

The relationships between solvent properties and solubility provide deep insight into the compound's behavior.

G cluster_solute Solute: 5-Amino-1H-indazole-3-carboxylic acid HCl cluster_solvent Solvent Properties cluster_solubility Resulting Solubility solute_amine Protonated Amine (NH3+) (H-Bond Donor) sol_high HIGH solute_amine->sol_high sol_moderate MODERATE solute_amine->sol_moderate sol_low LOW / INSOLUBLE solute_amine->sol_low solute_acid Carboxylic Acid (COOH) (H-Bond Donor/Acceptor) solute_acid->sol_high solute_acid->sol_moderate solute_acid->sol_low solute_indazole Indazole Nitrogens (H-Bond Acceptor) solute_indazole->sol_high solute_indazole->sol_low solvent_protic Polar Protic (e.g., Methanol) solvent_protic->sol_high Strong H-Bonding (Donor & Acceptor) solvent_aprotic Polar Aprotic (e.g., DMSO) solvent_aprotic->sol_moderate Strong H-Bonding (Acceptor Only) solvent_nonpolar Non-Polar (e.g., Hexane) solvent_nonpolar->sol_low Weak van der Waals Forces Only

Caption: Relationship between molecular features and solubility.

  • High Solubility in Polar Protic Solvents: A high solubility value in solvents like methanol would be directly attributable to the solvent's ability to act as both a hydrogen bond donor (solvating the carboxylic acid and indazole) and an acceptor (solvating the -NH₃⁺ and -COOH protons). This dual capability creates a highly stable solvation shell.

  • Moderate to High Solubility in Polar Aprotic Solvents: Strong performance in DMSO and DMF is expected due to their high polarity and potent hydrogen bond acceptor character, which interacts favorably with the acidic protons of the carboxylic acid and the protonated amine.

  • Low Solubility in Non-Polar Solvents: Extremely low values in hexane or toluene would confirm the theoretical predictions. The weak van der Waals forces offered by these solvents are insufficient to disrupt the strong ionic and hydrogen-bonding interactions of the solute's crystal lattice.

Conclusion

The solubility profile of 5-amino-1H-indazole-3-carboxylic acid hydrochloride is dominated by its highly polar, ionic nature and its capacity for extensive hydrogen bonding. Its solubility is expected to be highest in polar protic solvents, moderate to high in polar aprotic solvents, and negligible in non-polar media. By employing the robust shake-flask methodology detailed in this guide, researchers can generate accurate and reliable thermodynamic solubility data. This information is not merely a set of numbers; it is a critical dataset that informs process development, aids in the selection of crystallization solvents, and provides foundational knowledge for subsequent formulation and preclinical studies.

References

  • PharmaGuru. (2025, March 26). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes.
  • Quora. (2017, April 27). How do you perform the shake flask method to determine solubility?.
  • Enamine. Shake-Flask Solubility Assay.
  • Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD.
  • Zarghampour, A., et al. (2024, February 15). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences.
  • Protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility).
  • Pan, L., et al. (2009, March 24).
  • DergiPark. (2008, July 15). A New Hplc Approach for Determination of In-Vitro Solubility of Naproxen Sodium.
  • Benchchem. solubility and stability of N-2H-Indazol-2-ylurea in different solvents.
  • Sciforum. The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD.
  • IOPscience. The effect of solvent on molar refraction and polarizability constant of heterocyclic drugs.
  • ACS Publications. (2025, May 28). N-Heterocyclic Olefins of Pyrazole and Indazole. Organic Letters.
  • SciSpace. The solubility and stability of heterocyclic chalcones compared with trans-chalcone.
  • RMIT Open Press. 3.4.1 Organic Molecules with Heteroatoms: Influence of Hydrogen-bonding and Amine Protonation on Properties. Biology and Chemistry for Human Biosciences.
  • Sigma-Aldrich. 5-Amino-1H-indazole-3-carboxylic acid.
  • Benchchem. How to resolve poor solubility of 7-Methyl-1H-indazole-3-carboxamide in aqueous buffers.
  • Save My Exams. Carboxylic Acids: Hydrogen Bonding and Solubility (12.3.1). OCR A-Level Chemistry Notes.
  • Chemistry LibreTexts. (2023, January 22). Advanced Properties of Amines.
  • Pearson. (2024, March 30). Explain why amino acids, unlike most amines and carboxylic acids, are insoluble in diethyl ether.
  • KoreaScience. (2014, February 20). Solvent effects on the Electronic Spectra of Some Heterocyclic Azo Dyes.
  • ChemBeast. 5-amino-1H-indazole-3-carboxylic acid.
  • Physical-chemical characteristics and elemental analyses of indazole carboxylic acids 5a-i.
  • Books. Chapter 2: The Role of Hydrogen Bonding in Co-crystals.
  • PMC. Model evaluation for the prediction of solubility of active pharmaceutical ingredients (APIs)
  • Chemical Substance Information. 5-AMINO-1H-INDAZOLE-3-CARBOXYLIC ACID.
  • ResearchGate. (2026, February 19).
  • Manchester Organics. 5-Amino-1H-indazole-3-carboxylic acid hydrochloride.
  • PubMed. (2023, December 15).

Sources

Exploratory

The Strategic Utility of 5-Amino-1H-Indazole-3-Carboxylic Acid Hydrochloride in Advanced Pharmaceutical Synthesis

Executive Summary In modern drug discovery, the architectural design of a therapeutic molecule relies heavily on the selection of versatile, bifunctional building blocks. 5-Amino-1H-indazole-3-carboxylic acid hydrochlori...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the architectural design of a therapeutic molecule relies heavily on the selection of versatile, bifunctional building blocks. 5-Amino-1H-indazole-3-carboxylic acid hydrochloride (CAS: 1177307-67-3) has emerged as a privileged scaffold in medicinal chemistry[1]. Featuring an electron-rich amino group at the 5-position and a versatile carboxylic acid at the 3-position, this indazole derivative offers orthogonal reactivity profiles[2].

As a Senior Application Scientist, I have observed that utilizing the hydrochloride salt—rather than the free base (CAS: 78155-77-8)—is a critical strategic choice[3]. The salt form prevents premature oxidation of the primary amine, enhances solubility in polar aprotic solvents, and provides a stable, easily weighable solid for high-throughput library synthesis. This technical guide explores the physicochemical causality, mechanistic workflows, and field-proven protocols for deploying this intermediate in targeted drug discovery.

Physicochemical Profiling & Structural Causality

Understanding the physical properties of the intermediate is the first step in designing a robust synthetic route. The hydrochloride salt form directly dictates the choice of solvents and the stoichiometric requirements for bases in downstream reactions.

Table 1: Physicochemical Profile & Synthetic Impact
PropertyValueCausality / Impact on Synthesis
CAS Number 1177307-67-3 (HCl salt)Ensures standardized sourcing and high-purity crystalline forms[1].
Molecular Weight 213.62 g/mol Low MW allows for extensive functionalization while maintaining drug-like properties (Lipinski's Rule of 5)[1].
Physical State Solid crystalline powderHigh stability; resists ambient oxidation compared to the free base form.
Solubility Polar aprotic (DMF, DMSO), MeOHHCl salt enhances solubility in polar solvents, facilitating homogeneous catalysis and DNA-encoded library (DEL) synthesis.

Applications in Targeted Drug Discovery

The true value of 5-amino-1H-indazole-3-carboxylic acid lies in its ability to access diverse chemical spaces for challenging biological targets.

A. Hydroxy Acid Oxidase 1 (HAO1) Inhibitors

In the pursuit of treatments for Primary Hyperoxaluria, this indazole core has been utilized to synthesize highly potent HAO1 inhibitors[4]. As detailed in the , the compound undergoes chemoselective reductive amination at the 5-amino position with various aldehydes (e.g., 2-propoxynicotinaldehyde) to generate targeted DNA-encoded chemical libraries (DELs)[5].

B. ERK/MAPK Pathway Inhibitors

The indazole scaffold is highly effective in kinase targeting. Polycyclic indazole derivatives synthesized from this intermediate act as potent inhibitors of the ERK/MAPK signaling cascade, a pathway frequently mutated in colorectal, melanoma, and pancreatic cancers[6]. By performing amide coupling at the 3-carboxylic acid position, researchers can attach specific pharmacophores that competitively bind to the ATP-binding pocket of ERK1/2[6].

ERK_Pathway RTK Receptor Tyrosine Kinase (e.g., EGFR) Ras Ras (GTPase) RTK->Ras Activation Raf Raf Kinase Ras->Raf Phosphorylation MEK MEK1/2 Raf->MEK Phosphorylation ERK ERK1/2 MEK->ERK Phosphorylation Proliferation Tumor Cell Proliferation ERK->Proliferation Transcription Drug Indazole-derived ERK Inhibitor Drug->ERK Competitive Inhibition

Fig 1: Mechanism of action for indazole-derived ERK inhibitors targeting tumor proliferation.

Mechanistic Workflows & Orthogonal Reactivity

The bifunctional nature of the molecule allows for divergent synthetic pathways. The 5-amino group is primed for reductive amination or Buchwald-Hartwig cross-coupling, while the 3-carboxylic acid is ideal for amide coupling or esterification[2].

Functionalization Core 5-Amino-1H-indazole- 3-carboxylic acid HCl Amine 5-Position: Reductive Amination Core->Amine Aldehydes, NaBH(OAc)3 Acid 3-Position: Amide Coupling Core->Acid Amines, HATU, DIPEA Ester 3-Position: Esterification Core->Ester MeOH, HCl (Reflux) HAO HAO1 Inhibitors (Targeted Libraries) Amine->HAO ERK ERK/MAPK Inhibitors (Kinase Targeting) Acid->ERK

Fig 2: Divergent chemoselective functionalization pathways of the indazole core.

Self-Validating Experimental Protocols

To ensure reproducibility and high yields, the following protocols have been optimized with built-in self-validation markers.

Protocol A: Chemoselective Reductive Amination (5-Position)

Objective: Synthesize secondary amine intermediates for target libraries (e.g., HAO1 inhibitors)[5]. Causality: The HCl salt must be neutralized to render the 5-amino group nucleophilic. N,N-Diisopropylethylamine (DIPEA) is utilized because its steric bulk prevents it from reacting with the aldehyde, ensuring chemoselectivity.

  • Preparation: Suspend 5-amino-1H-indazole-3-carboxylic acid hydrochloride (1.0 mmol) in anhydrous 1,2-dichloroethane (DCE) / Methanol (1:1 ratio, 10 mL).

  • Free-basing: Add DIPEA (1.2 mmol) dropwise at 0°C.

    • Self-Validation: The cloudy suspension will clarify into a homogeneous solution as the free base is liberated.

  • Imine Formation: Add the target aldehyde (1.1 mmol). Stir at room temperature for 2 hours.

    • Self-Validation: Monitor via LC-MS for the intermediate imine mass. Do not proceed to reduction until the starting material peak is <5% to prevent the formation of alcohol byproducts.

  • Reduction: Cool the reaction vessel to 0°C. Add Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 mmol) in small portions to control the exothermic release.

  • Quenching & Workup: After 4 hours, quench with saturated aqueous NaHCO3 (10 mL). Extract with EtOAc (3 x 15 mL). Wash combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Protocol B: Amide Coupling via Active Ester Formation (3-Position)

Objective: Conjugate complex pharmacophores to the carboxylic acid moiety. Causality: HATU is selected over traditional EDC/HOBt for its superior efficiency in coupling sterically hindered or electron-deficient amines to the indazole-3-carboxylic acid.

  • Activation: Dissolve the indazole core (1.0 mmol) and HATU (1.1 mmol) in anhydrous DMF (5 mL). Add DIPEA (3.0 mmol) to deprotonate the carboxylic acid and drive active ester formation.

  • Validation Check: Stir for 15 minutes.

    • Self-Validation: The solution will typically deepen in color (shifting to yellow/orange), visually indicating the successful formation of the highly reactive OAt ester.

  • Coupling: Add the target amine (1.2 mmol) dissolved in DMF (2 mL) dropwise.

  • Completion: Stir at room temperature for 2-6 hours. Monitor by TLC (DCM:MeOH 9:1).

  • Purification: Dilute the mixture with cold water (20 mL) to precipitate the product. Filter the solid, wash with cold water, and dry under high vacuum.

Table 2: Optimization Metrics for Functionalization
Reaction TypeReagent EquivalentsTemp (°C)Time (h)Expected YieldSelf-Validation Marker
Reductive Amination Aldehyde (1.1 eq), NaBH(OAc)3 (1.5 eq)20-254-1275-85%LC-MS: Disappearance of M+H 214 peak.
Amide Coupling Amine (1.2 eq), HATU (1.1 eq), DIPEA (3.0 eq)20-252-680-90%Color shift (yellow to clear) upon active ester consumption.
Esterification MeOH (Solvent), HCl (Catalytic)65 (Reflux)12-24>90%TLC: Distinct Rf shift; formation of methyl ester (CAS: 2355385-26-9)[7].

References

  • Discovery of Novel, Potent Inhibitors of Hydroxy Acid Oxidase 1 (HAO1) Using DNA-Encoded Chemical Library Screening Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • POLYCYCLIC INDAZOLE DERIVATIVES THAT ARE ERK INHIBITORS (EP 1966151 B1)
  • 5-amino-1H-indazole-3-carboxylic acid CAS:78155-77-8 Source: Xindao Biotech URL:[Link]

Sources

Foundational

Preliminary Investigation of 5-Aminoindazole Scaffolds in Medicinal Chemistry

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Privileged Nature of the Indazole Scaffold In the landscape of medicinal chemistry, certain molecular framewor...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Nature of the Indazole Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds, earning them the designation of "privileged scaffolds."[1] The indazole core, an aromatic heterocyclic system composed of fused benzene and pyrazole rings, is a prominent member of this class.[2][3] Its structural rigidity, coupled with the presence of hydrogen bond donors and acceptors, makes it an ideal anchor for interacting with various biological targets.[4] Indazole exists in tautomeric forms, primarily 1H- and 2H-indazoles, offering diverse vectors for chemical modification.[2]

This guide focuses on a particularly fruitful derivative: the 5-aminoindazole scaffold . The introduction of the amino group at the C5 position is a critical functionalization. It not only serves as a key point for synthetic elaboration but also acts as a potent hydrogen bond donor, significantly influencing binding affinity, particularly within the ATP-binding site of protein kinases.[5][6] Consequently, 5-aminoindazole has emerged as a cornerstone for the development of inhibitors targeting this crucial enzyme family, as well as a versatile starting point for exploring a wide range of other therapeutic targets.[5][7][8]

This document serves as a technical primer for research teams embarking on the preliminary investigation of novel 5-aminoindazole derivatives. We will proceed from the foundational synthesis of the core scaffold to strategies for library creation, and finally, to a logical cascade of biological screening designed to identify and characterize promising lead compounds.

Part 1: Foundational Chemistry and Synthetic Strategies

The success of any screening campaign hinges on the efficient and versatile synthesis of the core scaffold and its subsequent derivatives. The 5-aminoindazole core is a stable, white to light yellow crystalline powder, accessible through straightforward and scalable synthetic routes.[9]

Synthesis of the Core 5-Aminoindazole Scaffold

The most common and reliable method for preparing the 5-aminoindazole starting material is the catalytic hydrogenation of 5-nitroindazole. This reaction is typically high-yielding and provides a clean product. The causality behind this choice is clear: the nitro group is an excellent precursor to an amine via reduction, and catalytic hydrogenation using a palladium-on-carbon (Pd/C) catalyst is a well-established, efficient, and scalable method for this transformation.

  • Reactor Setup: To a 5-liter autoclave equipped with a mechanical stirrer, thermometer, and hydrogen inlet, add 5-nitro-1H-indazole (500 g, 3.06 mol).

  • Solvent and Catalyst Addition: Add tetrahydrofuran (THF, 3.5 L) to dissolve the starting material, followed by the careful addition of 10% Palladium-on-carbon (Pd/C) catalyst (50 g).

  • Hydrogenation: Seal the autoclave and purge the system with nitrogen gas. Subsequently, introduce hydrogen gas to a pressure of 5 kg/cm ².

  • Reaction: Stir the reaction mixture vigorously at 25 °C overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is fully consumed.

  • Work-up: Upon completion, carefully vent the hydrogen and purge the autoclave with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

  • Isolation: Concentrate the filtrate under reduced pressure (vacuum) to yield 5-aminoindazole as a solid. The product can be further purified by recrystallization if necessary.

G start 5-Nitroindazole in THF reactor Autoclave 25°C, Overnight start->reactor catalyst 10% Pd/C catalyst->reactor hydrogen H₂ (5 kg/cm²) hydrogen->reactor filtration Filter through Celite® reactor->filtration Reaction Mixture evaporation Concentrate under vacuum filtration->evaporation Filtrate product 5-Aminoindazole evaporation->product G cluster_0 Reagents in DCM 5-Aminoindazole 5-Aminoindazole reaction Stir at RT 12-24h 5-Aminoindazole->reaction Ar-COOH Ar-COOH Ar-COOH->reaction EDC.HCl EDC.HCl EDC.HCl->reaction HOBt HOBt HOBt->reaction TEA TEA TEA->reaction workup Aqueous Work-up (HCl, NaHCO₃, Brine) reaction->workup purification Silica Gel Chromatography workup->purification product Purified Amide Product purification->product G cluster_0 ATP Binding Site scaffold 5-Aminoindazole Core hinge Kinase Hinge Region (e.g., Ala, Glu residues) scaffold->hinge H-Bonds (N1/N2) hydrophobic Hydrophobic Pocket scaffold->hydrophobic Hydrophobic Interactions ribose Ribose-Binding Pocket scaffold->ribose R-Group Vectors

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced Amide Coupling Protocols for 5-Amino-1H-indazole-3-carboxylic Acid Hydrochloride

Executive Summary & Structural Challenges The 5-amino-1H-indazole-3-carboxylic acid scaffold is a highly privileged bifunctional building block in modern medicinal chemistry, frequently utilized in the synthesis of compl...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Challenges

The 5-amino-1H-indazole-3-carboxylic acid scaffold is a highly privileged bifunctional building block in modern medicinal chemistry, frequently utilized in the synthesis of complex therapeutics, including HAO1 inhibitors identified via DNA-encoded library screening [1].

Working with 5-amino-1H-indazole-3-carboxylic acid hydrochloride presents three distinct chemical challenges:

  • Bifunctionality & Oligomerization: The molecule contains both a nucleophilic amine (aniline derivative) and an electrophilic carboxylic acid. Uncontrolled activation leads to rapid self-condensation.

  • Zwitterionic & Salt Characteristics: Supplied as a hydrochloride salt to prevent premature oxidation of the electron-rich aniline, it requires precise stoichiometric neutralization before coupling.

  • Differential Nucleophilicity: The 5-amino group is an aromatic amine. It is significantly less nucleophilic than standard aliphatic amines, requiring highly efficient coupling reagents to overcome the activation energy barrier.

This application note provides field-proven, self-validating protocols for divergent amide coupling—selectively reacting either the 5-amino group (N-acylation) or the 3-carboxylic acid (C-amidation).

Mechanistic Insights & Causality (E-E-A-T)

To design a self-validating experimental system, researchers must understand the causality behind the reagent selection:

  • Why neutralize the HCl salt separately? The protonated anilinium ion is entirely non-nucleophilic. Adding the indazole salt directly to an activated acid mixture without pre-neutralization leads to hydrolysis of the active ester. We utilize N,N-Diisopropylethylamine (DIPEA) because its steric bulk prevents it from acting as a competing nucleophile.

  • Why use HATU for N-Acylation? Anilines are poor nucleophiles. HATU generates a 7-azabenzotriazole active ester. The pyridine nitrogen in the 7-aza ring provides a crucial neighboring-group effect—acting as an intramolecular general base to hydrogen-bond with the incoming weakly nucleophilic aniline, accelerating the reaction [2].

  • Why protect for C-Amidation? While some synthetic routes utilize pre-protected variants like Methyl 5-amino-1H-indazole-3-carboxylate hydrochloride to prevent side reactions [2], activating the free 3-carboxylic acid in the presence of the unprotected 5-amino group inevitably risks oligomerization. Transient N-Boc protection ensures absolute chemoselectivity.

Divergent Workflow Visualization

AmideCoupling cluster_0 Pathway A: 5-N-Acylation cluster_1 Pathway B: 3-C-Amidation SM 5-Amino-1H-indazole-3-carboxylic acid HCl (Bifunctional Core) ActAcid Activated External Acid (HATU/DIPEA) SM->ActAcid Base (Neutralize HCl) Protect N-Boc Protection (Boc2O, Base) SM->Protect Chemoselectivity ProdA 5-Amido-1H-indazole-3-carboxylic acid ActAcid->ProdA Nucleophilic Attack by 5-NH2 ActCore Activate 3-COOH (EDC/HOBt or HATU) Protect->ActCore Add External Amine ProdB 5-Amino-1H-indazole-3-carboxamide (After Deprotection) ActCore->ProdB Coupling & Deprotection

Fig 1: Divergent amide coupling pathways for 5-amino-1H-indazole-3-carboxylic acid HCl.

Quantitative Optimization Data

The following table summarizes the optimization of coupling reagents specifically for the N-acylation of the 5-amino group (Pathway A), highlighting the superiority of HATU for aniline nucleophiles [3].

Table 1: Coupling Reagent Efficacy for 5-Amino N-Acylation

Coupling ReagentBaseSolventTime (h)Yield (%)Epimerization RiskByproduct Removal
HATU DIPEADMF488 - 95LowModerate (requires washing)
EDC/HOBt DIPEADMF1655 - 65LowEasy (Aqueous extraction)
PyBOP TEADCM/DMF1270 - 75ModerateDifficult (HMPA analog)
T3P (50% EtOAc) PyridineEtOAc880 - 85Very LowEasy (Water wash)

Experimental Protocols

Protocol A: N-Acylation (Coupling to the 5-Amino Group)

Objective: Synthesize 5-amido-1H-indazole-3-carboxylic acid derivatives without polymerizing the core.

Causality Check: By pre-activating the external carboxylic acid before introducing the indazole, we ensure the indazole's 3-carboxylic acid remains unactivated, forcing the molecule to act solely as a nucleophile.

  • Pre-Activation: In a dry 20 mL scintillation vial purged with N₂, dissolve the external carboxylic acid (1.0 mmol) and HATU (1.05 mmol) in anhydrous DMF (5 mL).

  • Base Addition: Add DIPEA (2.0 mmol). Stir for 10 minutes at room temperature to generate the highly reactive 7-azabenzotriazole active ester. The solution will typically turn pale yellow.

  • Substrate Neutralization (Critical Step): In a separate vial, suspend 5-amino-1H-indazole-3-carboxylic acid hydrochloride (0.95 mmol) in anhydrous DMF (3 mL). Add DIPEA (1.0 mmol) and sonicate briefly until a clear solution forms, indicating the liberation of the free aniline.

  • Coupling: Dropwise add the neutralized indazole solution to the activated acid solution over 5 minutes. Stir at room temperature for 4–8 hours.

  • Self-Validation (LC-MS): Monitor the reaction via LC-MS. Look for the disappearance of the indazole peak (m/z 178 [M+H]+ for the free base).

  • Isoelectric Workup: Quench the reaction with ice-water (15 mL). The product remains soluble as a carboxylate salt. Carefully adjust the pH to 3.5–4.0 using 1M HCl. The protonation of the 3-carboxylic acid induces isoelectric precipitation. Filter the resulting solid, wash with cold water (2 x 5 mL), and dry under high vacuum.

Protocol B: C-Amidation (Coupling to the 3-Carboxylic Acid)

Objective: Synthesize 5-amino-1H-indazole-3-carboxamides via transient protection.

Causality Check: Direct activation of the 3-carboxylic acid in the presence of the 5-amino group leads to oligomerization. N-Boc protection is mandatory to isolate the electrophilic site.

  • N-Boc Protection: Suspend 5-amino-1H-indazole-3-carboxylic acid HCl (1.0 mmol) in a 1:1 mixture of THF and H₂O (10 mL). Add NaHCO₃ (2.5 mmol) and Boc-anhydride (1.1 mmol). Stir vigorously for 12 hours at room temperature.

  • Isolation of Protected Core: Acidify the mixture to pH 3 with 1M citric acid. Extract with EtOAc (3 x 10 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to yield the N-Boc protected intermediate.

  • Activation & Amidation: Dissolve the N-Boc intermediate (1.0 mmol) and the external target amine (1.2 mmol) in DMF (5 mL). Add DIPEA (3.0 mmol) followed by T3P (50% solution in EtOAc, 1.5 mmol). Note: T3P is selected here to minimize epimerization and simplify the removal of coupling byproducts. Stir for 8 hours.

  • Deprotection: Following standard aqueous workup and concentration of the protected amide, dissolve the crude residue in 4M HCl in Dioxane (5 mL). Stir for 2 hours at room temperature.

  • Final Isolation: Concentrate the solution under reduced pressure. Triturate the resulting solid with diethyl ether to yield the pure 5-amino-1H-indazole-3-carboxamide as a hydrochloride salt.

References

  • Discovery of Novel, Potent Inhibitors of Hydroxy Acid Oxidase 1 (HAO1) Using DNA-Encoded Chemical Library Screening Source: Journal of Medicinal Chemistry (ACS Publications), 2021. URL:[Link]

  • 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive Source: Journal of the American Chemical Society, 1993. URL:[Link]

  • Amide bond formation: beyond the myth of coupling reagents Source: Chemical Society Reviews, 2009. URL:[Link]

Sources

Application

Application Note: Synthesis of Kinase Inhibitors Utilizing 5-Amino-1H-indazole-3-carboxylic acid HCl

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol Guide Executive Summary & Mechanistic Grounding The 1H-indazole-3-carbox...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol Guide

Executive Summary & Mechanistic Grounding

The 1H-indazole-3-carboxamide scaffold is a privileged pharmacophore in modern targeted therapeutics, particularly in the design of ATP-competitive kinase inhibitors. 5-Amino-1H-indazole-3-carboxylic acid HCl serves as a highly versatile, bifunctional building block for generating diverse libraries targeting kinases such as IRAK4 (immunology)[1], PAK1 (oncology/metastasis)[2], GSK-3β (mood disorders)[3], and ERK [4].

The Causality of the Scaffold Design

The selection of this specific building block is driven by precise structure-activity relationship (SAR) requirements within the kinase ATP-binding pocket:

  • Hinge Region Binding: The indazole core acts as a bioisostere for the adenine ring of ATP. The indazole N1/N2 atoms and the C3-carboxamide moiety form a critical, persistent bidentate hydrogen bond network with the backbone residues (e.g., Asp/Val) of the kinase hinge region[3].

  • Selectivity via Exit Vectors: The C5-amino group provides a distinct spatial exit vector. Because it is an aniline-type amine, it can be functionalized (via reductive amination, sulfonylation, or arylation) to extend substituents toward the solvent-exposed front cleft or adjacent allosteric pockets. This precise vectoring is what allows chemists to tune out promiscuous kinase binding and achieve high selectivity[1].

  • Salt Form Stability: The precursor is supplied as a hydrochloride (HCl) salt. The free C5-amine is susceptible to air oxidation; the HCl salt significantly enhances shelf-life and handling stability.

Pathway Visualization: The Role of Indazole Inhibitors

To understand the therapeutic impact of these synthesized compounds, consider the Interleukin-1 receptor-associated kinase 4 (IRAK4) pathway. IRAK4 is the master pacemaker of the myddosome complex. By competitively binding to IRAK4, 5-amino-1H-indazole derivatives block downstream inflammatory signaling[1].

Pathway TLR TLR / IL-1R Receptor Activation MyD88 MyD88 Recruitment (Myddosome Formation) TLR->MyD88 IRAK4 IRAK4 Kinase (Autophosphorylation) MyD88->IRAK4 TRAF6 TRAF6 Activation IRAK4->TRAF6 NFKB NF-κB Pathway (Cytokine Expression) TRAF6->NFKB MAPK MAPK Pathway (Cell Proliferation) TRAF6->MAPK Inhibitor 5-Amino-1H-indazole Derived Inhibitor Inhibitor->IRAK4 ATP-Competitive Inhibition

Caption: Mechanism of action for indazole-based IRAK4 inhibitors disrupting the TLR/IL-1R inflammatory cascade.

Synthetic Workflow & Experimental Protocols

The synthesis of target inhibitors from 5-amino-1H-indazole-3-carboxylic acid HCl relies on orthogonal reactivity. The C3-carboxylic acid is highly reactive toward standard peptide coupling conditions, while the C5-amine is a weaker nucleophile (aniline), allowing for sequential, chemoselective derivatization without the strict need for N1-indazole protection in many cases[5].

Workflow SM 5-Amino-1H-indazole- 3-carboxylic acid HCl Act C3 Activation (HATU or EDC/HOBt) DIPEA, DMF SM->Act Amide C3-Carboxamide Intermediate Act->Amide + R1-NH2 Deriv C5-Amine Derivatization (Reductive Amination) Amide->Deriv Final Target Kinase Inhibitor (e.g., PAK1, IRAK4) Deriv->Final + R2-CHO / NaBH4

Caption: Two-step sequential synthetic workflow for generating 1H-indazole-3-carboxamide kinase inhibitors.

Protocol A: C3-Amide Coupling (Self-Validating System)

Causality of Reagent Choice: Because the starting material is an HCl salt, at least 3.0 equivalents of a non-nucleophilic base (DIPEA or TEA) must be added to liberate both the carboxylate and the C5-amine. For primary aliphatic amines, EDC·HCl / HOBt is the preferred coupling system because the urea by-products are water-soluble, allowing for a simple aqueous workup[5]. For sterically hindered or electron-deficient amines, HATU is required to drive the reaction via a highly reactive 7-azabenzotriazole ester intermediate[6].

Step-by-Step Methodology (EDC/HOBt Route):

  • Preparation: Suspend 5-amino-1H-indazole-3-carboxylic acid HCl (1.0 equiv, e.g., 1.0 mmol) in anhydrous DMF (5 mL) under an inert argon atmosphere.

  • Neutralization & Activation: Add DIPEA (3.5 equiv) to the suspension. The solution will clarify as the free base is generated. Add HOBt (1.2 equiv) and EDC·HCl (1.2 equiv). Stir at room temperature (RT) for 15–20 minutes to pre-form the active ester.

  • Coupling: Add the target amine ( R1​−NH2​ , 1.1 equiv) dropwise. Stir the reaction mixture at RT for 4–12 hours.

  • In-Process QC: Monitor via LC-MS. The active ester intermediate will disappear, and the product mass ( [M+H]+ ) will dominate.

  • Workup: Quench the reaction by pouring it into ice-cold water (20 mL). If the product precipitates, collect it via vacuum filtration. Otherwise, extract with 10% Methanol in Chloroform ( 3×15 mL)[5].

  • Purification: Wash the combined organic layers with saturated NaHCO3​ , 1N HCl (briefly, to avoid protonating the C5-amine), and brine. Dry over Na2​SO4​ , concentrate, and purify via flash chromatography (0-5% MeOH in DCM).

  • Validation: 1H -NMR should show the disappearance of the broad carboxylic acid OH peak and the appearance of an amide NH peak. The indazole N1-H typically resonates far downfield (~13.5 ppm in DMSO- d6​ )[5].

Protocol B: C5-Amine Reductive Amination

Causality of Reagent Choice: The C5-amino group is an aniline. To form the requisite iminium ion efficiently, mild acidic catalysis (glacial acetic acid) is necessary. Sodium borohydride ( NaBH4​ ) or sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is utilized because they selectively reduce the imine/iminium species without reducing the newly formed C3-carboxamide[6].

Step-by-Step Methodology:

  • Imine Formation: Dissolve the C3-carboxamide intermediate (1.0 equiv) and the target aldehyde ( R2​−CHO , 1.2 equiv) in a solvent mixture of Methanol/DCE (1:1, 0.1 M). Add glacial acetic acid (2.0 equiv). Stir at RT for 2 hours.

  • Reduction: Cool the mixture to 0 °C. Portion-wise, add NaBH4​ or NaBH(OAc)3​ (2.0 equiv)[6].

  • Reaction Progression: Allow the mixture to warm to RT and stir for an additional 4 hours.

  • Workup: Quench carefully with saturated aqueous NaHCO3​ to neutralize the acetic acid. Extract with EtOAc ( 3×10 mL).

  • Validation: LC-MS will confirm the addition of the R2​ mass. 1H -NMR will show a shift in the C5-NH proton and the appearance of new benzylic/aliphatic protons corresponding to the reduced aldehyde.

Quantitative Data Summary

The following table summarizes the typical reaction parameters and yields when utilizing 5-amino-1H-indazole-3-carboxylic acid HCl across various kinase inhibitor development campaigns.

Target KinaseTherapeutic ApplicationPreferred C3-Coupling ReagentC5-Derivatization StrategyTypical Overall Yield (%)
PAK1 Oncology (Anti-metastasis)EDC·HCl / HOBtSulfonylation / Arylation65 - 85%
IRAK4 Immunology / InflammationHATU / DIPEAReductive Amination50 - 78%
GSK-3β Mood Disorders / NeurologyHATU / DIPEAAlkylation70 - 90%
ERK Oncology (MAPK Pathway)EDC·HCl / HOBtAmide Coupling60 - 80%
HAO1 Rare Metabolic DisordersHATU / NaHCO3​ Reductive Amination55 - 75%

References

  • Discovery of Novel, Potent Inhibitors of Hydroxy Acid Oxidase 1 (HAO1) Using DNA-Encoded Chemical Library Screening. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

  • Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model. PMC - NIH. Available at:[Link]

  • Discovery of IRAK4 Inhibitors BAY1834845 (Zabedosertib) and BAY1830839. PMC - NIH. Available at:[Link]

  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica. Available at:[Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. PubMed - NIH. Available at:[Link]

  • POLYCYCLIC INDAZOLE DERIVATIVES THAT ARE ERK INHIBITORS. European Patent Office - EP 1966151 B1. Available at:[Link]

Sources

Method

Application Note: In Vitro Assay Protocols for 5-Amino-1H-Indazole-3-Carboxylic Acid Derivatives in Drug Discovery

Executive Summary The 5-amino-1H-indazole-3-carboxylic acid scaffold is a highly privileged pharmacophore in modern drug discovery. Its unique bicyclic aromatic structure, combined with versatile functional groups, allow...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 5-amino-1H-indazole-3-carboxylic acid scaffold is a highly privileged pharmacophore in modern drug discovery. Its unique bicyclic aromatic structure, combined with versatile functional groups, allows it to interact with a wide array of biological targets, ranging from kinases to metabolic enzymes. This application note provides a comprehensive, self-validating framework for the in vitro evaluation of 5-amino-1H-indazole-3-carboxylic acid derivatives. By detailing the causality behind specific assay choices, this guide ensures robust data generation for hit-to-lead optimization.

Mechanistic Rationale of the Pharmacophore

The pharmacological utility of 5-amino-1H-indazole-3-carboxylic acid stems from its distinct structural topology. The indazole ring exists in tautomeric forms (1H, 2H, and 3H), providing a rigid scaffold capable of engaging in π−π stacking and hydrophobic interactions within target binding pockets[1].

Crucially, the 3-carboxylic acid moiety frequently acts as a bidentate hydrogen bond acceptor and donor. In the context of kinase targets, such as the AMP-activated protein kinase (AMPK), this carboxylic acid can mimic the phosphate group of endogenous nucleotides or form critical two-point intermolecular hydrogen bonds with hinge region residues[2]. Concurrently, the 5-amino group serves as an optimal synthetic handle. It allows for rapid expansion of Structure-Activity Relationships (SAR) via reductive amination or amide coupling, enabling the construction of vast chemical libraries, including DNA-encoded libraries (DELs) targeting enzymes like Hydroxy Acid Oxidase 1 (HAO1)[3].

Experimental Workflow

The following diagram illustrates the dual-track screening cascade for evaluating these derivatives, ensuring that primary functional hits are orthogonally validated to eliminate false positives.

Workflow Core 5-Amino-1H-Indazole-3-Carboxylic Acid (Core Scaffold) Deriv Library Synthesis (Reductive Amination / Amide Coupling) Core->Deriv Branch1 Kinase Activation Track (e.g., AMPK) Deriv->Branch1 Branch2 Enzyme Inhibition Track (e.g., HAO1) Deriv->Branch2 Assay1 TR-FRET Assay (Primary Screen) Branch1->Assay1 Assay3 Amplex Red Coupled Assay (Primary Screen) Branch2->Assay3 Assay2 SPR Binding Assay (Orthogonal Validation) Assay1->Assay2 Active Hits Data SAR Optimization & Lead Selection Assay2->Data Assay4 Counter-Screen Assay (ROS Scavenger Check) Assay3->Assay4 Active Hits Assay4->Data

Figure 1: Dual-track screening workflow for 5-amino-1H-indazole-3-carboxylic acid derivatives.

Protocol Track A: Kinase Activation (e.g., AMPK)

When optimizing indazole-3-carboxylic acid derivatives as direct allosteric activators of kinases, functional phosphorylation assays must be paired with biophysical binding assays to confirm target engagement[2].

Assay 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

Causality & Rationale: Indazole derivatives often exhibit intrinsic auto-fluorescence in the blue/green spectrum, which confounds standard fluorescence assays. TR-FRET utilizes a Europium ( Eu3+ ) chelate donor with a long emission half-life. By introducing a 50–100 microsecond delay before measurement, short-lived background fluorescence from the test compounds decays entirely, yielding a high signal-to-noise ratio.

Self-Validating System: The protocol includes an EDTA quench step. If a compound is a false positive acting via assay interference rather than kinase activation, the signal will not scale proportionally with the pre-quench incubation time.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.4), 10 mM MgCl2​ , 1 mM EGTA, 0.01% Tween-20, and 1 mM DTT.

  • Enzyme/Substrate Mix: Dilute biotinylated human recombinant AMPK holoenzyme and the specific synthetic peptide substrate to final concentration in the assay buffer.

  • Compound Incubation: Dispense 100 nL of the 5-amino-1H-indazole-3-carboxylic acid derivative (dissolved in 100% DMSO) into a 384-well plate. Add 5 μ L of the Enzyme/Substrate mix. Incubate for 15 minutes at room temperature to allow allosteric binding.

  • Reaction Initiation: Add 5 μ L of ATP solution (at the predetermined Km​ value) to initiate phosphorylation. Incubate for 60 minutes.

  • Reaction Quench & Detection: Add 10 μ L of detection buffer containing 20 mM EDTA (to chelate Mg2+ and halt kinase activity instantly), Eu3+ -labeled anti-phospho antibody, and ULight-labeled streptavidin.

  • Readout: Incubate for 1 hour, then read on a TR-FRET compatible microplate reader (Excitation: 320 nm; Emission: 665 nm and 615 nm). Calculate the 665/615 ratio.

Assay 2: Surface Plasmon Resonance (SPR) Binding

Causality & Rationale: To confirm that the TR-FRET activation is due to direct interaction with the target rather than downstream pathway artifacts, an in vitro SPR binding assay is required[2]. SPR provides real-time kinetics ( kon​ , koff​ ) and affinity ( Kd​ ).

Step-by-Step Methodology:

  • Surface Functionalization: Immobilize biotinylated human recombinant AMPK onto a streptavidin-coated sensor chip (e.g., Series S Sensor Chip SA). Leave one flow cell unmodified as a reference to subtract bulk refractive index changes and non-specific binding of the indazole derivatives.

  • Analyte Injection: Prepare a 2-fold dilution series of the indazole derivative in running buffer (PBS with 0.05% Tween-20 and 2% DMSO). Inject over the functionalized and reference flow cells at a flow rate of 30 μ L/min for 60 seconds.

  • Dissociation & Regeneration: Allow buffer to flow for 120 seconds to monitor the dissociation phase ( koff​ ).

  • Data Fitting: Fit the double-referenced sensorgrams to a 1:1 Langmuir binding model to extract kinetic parameters.

Protocol Track B: Oxidase Inhibition (e.g., HAO1)

Derivatives synthesized via reductive amination of the 5-amino group are frequently screened against metabolic oxidases like HAO1[3].

Assay 3: Amplex Red Coupled Fluorescence Assay

Causality & Rationale: HAO1 oxidizes alpha-hydroxy acids, producing hydrogen peroxide ( H2​O2​ ) as a byproduct. Amplex Red reacts with H2​O2​ in a 1:1 stoichiometry, catalyzed by horseradish peroxidase (HRP), to produce resorufin—a highly fluorescent and stable compound. This allows for continuous kinetic monitoring of enzyme inhibition.

Self-Validating System (Counter-Screen): Because indazole derivatives can sometimes act as non-specific Reactive Oxygen Species (ROS) scavengers or direct HRP inhibitors, every hit must be counter-screened against H2​O2​

  • HRP in the absence of HAO1. If the compound reduces the signal in the counter-screen, it is a false positive.

Step-by-Step Methodology:

  • Buffer Setup: Prepare 100 mM sodium phosphate buffer (pH 7.4).

  • Enzyme Mix: Dilute recombinant human HAO1, HRP (1 U/mL final), and Amplex Red (50 μ M final) in the buffer.

  • Compound Addition: Add the 5-amino-1H-indazole-3-carboxylic acid derivative (in DMSO, final DMSO concentration ≤1% ) to the enzyme mix. Pre-incubate for 10 minutes at 37°C.

  • Reaction Initiation: Add the substrate (e.g., glycolate at its Km​ ) to initiate the reaction.

  • Kinetic Reading: Immediately read the fluorescence (Excitation: 530 nm; Emission: 590 nm) every 30 seconds for 20 minutes.

  • Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the progress curve. Determine the IC50​ using a four-parameter logistic non-linear regression model.

Quantitative Data Presentation

To effectively evaluate SAR, quantitative data from both primary and orthogonal assays must be synthesized. The table below demonstrates the standard formatting for summarizing the biological activity of 5-amino-1H-indazole-3-carboxylic acid derivatives across different target classes.

Compound IDCore Scaffold ModificationTargetPrimary Assay ResultOrthogonal Assay ResultReference
PF-06409577 (Analog) 3-carboxylic acid, N-aryl substitutionAMPK EC50​=12 nM (TR-FRET) Kd​=15 nM (SPR)[2]
Compound 4 5-amino reductive aminationHAO1 IC50​=45 nM (Amplex Red)No ROS scavenging (Counter-screen)[3]
Compound 13 3-carboxylic acid to thiadiazole hybrid α -Glucosidase (Colorimetric) (TP enzyme)[1]

Note: Data represents typical pharmacological profiles expected when optimizing the indazole-3-carboxylic acid core for specific target engagement.

References

  • Discovery and Preclinical Characterization of 6-Chloro-5-[4-(1-hydroxycyclobutyl)phenyl]-1H-indole-3-carboxylic Acid (PF-06409577), a Direct Activator of Adenosine Monophosphate-activated Protein Kinase (AMPK), for the Potential Treatment of Diabetic Nephropathy | Journal of Medicinal Chemistry - ACS Publications.
  • Discovery of Novel, Potent Inhibitors of Hydroxy Acid Oxidase 1 (HAO1) Using DNA-Encoded Chemical Library Screening | Journal of Medicinal Chemistry - ACS Publications.
  • Facile indazole-endowed thiadiazole hybrid derivatives as antibacterial, anti-diabetic and thymidine phosphorylase inhibitors: An insight to experimental, in-vitro biological potential and computational approaches - PMC.

Sources

Application

Application Note: A Scalable and Robust Synthesis of 5-Amino-1H-indazole-3-carboxylic Acid Hydrochloride

Abstract This application note provides a detailed, technically-grounded guide for the scale-up synthesis of 5-Amino-1H-indazole-3-carboxylic Acid Hydrochloride, a critical starting material in the manufacturing of vario...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a detailed, technically-grounded guide for the scale-up synthesis of 5-Amino-1H-indazole-3-carboxylic Acid Hydrochloride, a critical starting material in the manufacturing of various pharmaceutical agents, notably PARP inhibitors. The described multi-step synthesis is designed for robustness, scalability, and economic viability, addressing common challenges encountered in industrial production. The process begins with commercially available 2-methyl-5-nitroaniline and proceeds through a series of transformations including diazotization, Sandmeyer reaction, oxidation, cyclization, and reduction. Each step is explained with a clear rationale for the chosen conditions and reagents, emphasizing safety, process control, and impurity management. This guide is intended for researchers, chemists, and process engineers in the pharmaceutical and chemical development sectors.

Introduction

5-Amino-1H-indazole-3-carboxylic acid is a key heterocyclic building block in medicinal chemistry. Its structure is a core component of several targeted therapies, most notably Niraparib, a poly (ADP-ribose) polymerase (PARP) inhibitor used in the treatment of various cancers. The growing clinical importance of such drugs necessitates the development of efficient, cost-effective, and scalable manufacturing processes for their key intermediates.

Synthesizing substituted indazoles on a large scale presents several challenges, including regioselectivity, management of energetic reactions (e.g., diazotization), and control of impurity profiles. This document outlines a validated multi-step pathway that addresses these challenges, providing a practical blueprint for producing high-purity 5-amino-1H-indazole-3-carboxylic acid hydrochloride suitable for GMP (Good Manufacturing Practice) production.

Overview of Synthetic Strategies

Multiple routes to the indazole-3-carboxylic acid core have been reported. A common laboratory-scale approach involves the [3+2] cycloaddition of a benzyne precursor with a diazo compound. While synthetically elegant, this method often suffers from poor yields and the generation of difficult-to-remove byproducts upon scale-up. Furthermore, the use of potentially explosive diazo reagents and expensive starting materials limits its industrial applicability.

An alternative and more industrially viable strategy, detailed herein, is a linear synthesis beginning from a simple, functionalized toluene derivative. This approach, adapted from principles outlined in various chemical patents and publications, offers superior control over each transformation, utilizes cheaper and safer reagents, and provides a clear pathway for impurity rejection through crystallization at various stages.[1][2]

Recommended Scale-Up Synthesis Pathway

Strategy and Rationale

The selected pathway begins with 2-methyl-5-nitroaniline, a readily available and cost-effective starting material. The strategy involves building the carboxylic acid functionality and the pyrazole ring in a stepwise fashion. The key transformations are:

  • Diazotization/Sandmeyer Reaction: Conversion of the aniline to a nitrile group, which serves as a precursor to the carboxylic acid.

  • Oxidation: Oxidation of the methyl group to a carboxylic acid. This step is strategically placed before cyclization to avoid potential side reactions on the indazole ring.

  • Cyclization: Formation of the 5-nitro-1H-indazole-3-carboxylic acid intermediate.

  • Nitro Group Reduction: Catalytic hydrogenation to yield the desired 5-amino-1H-indazole-3-carboxylic acid.

  • Salt Formation: Conversion to the stable and highly crystalline hydrochloride salt, which facilitates purification and handling.

This sequence is logical for scale-up as it introduces key functionalities step-by-step and concludes with a robust reduction and salt formation that effectively purifies the final product.

Workflow Diagram

The overall synthetic workflow is depicted below.

G A 2-Methyl-5-nitroaniline B 2-Cyano-4-nitrotoluene A->B 1. NaNO₂, HCl 2. CuCN, KCN C 2-Cyano-4-nitrobenzoic Acid B->C KMnO₄ or Na₂Cr₂O₇/H₂SO₄ D 5-Nitro-1H-indazole-3-carboxylic Acid C->D 1. SOCl₂ 2. N₂H₄·H₂O 3. NaOH, Heat E 5-Amino-1H-indazole-3-carboxylic Acid D->E H₂, Pd/C F 5-Amino-1H-indazole-3-carboxylic Acid HCl E->F HCl (aq. or gas)

Sources

Method

Using 5-amino-1H-indazole-3-carboxylic acid hydrochloride as a building block in library synthesis

This technical guide explores the strategic application of 5-amino-1H-indazole-3-carboxylic acid hydrochloride as a bifunctional building block in modern library synthesis. Designed for senior medicinal chemists and drug...

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Author: BenchChem Technical Support Team. Date: March 2026

This technical guide explores the strategic application of 5-amino-1H-indazole-3-carboxylic acid hydrochloride as a bifunctional building block in modern library synthesis. Designed for senior medicinal chemists and drug development professionals, this document details the mechanistic rationale, orthogonal functionalization strategies, and self-validating protocols required to leverage this scaffold effectively.

Scientific Context & Mechanistic Rationale

5-Amino-1H-indazole-3-carboxylic acid hydrochloride (CAS: 78155-77-8) is a highly privileged scaffold in medicinal chemistry 1[1]. The indazole core mimics the spatial arrangement of endogenous purines and indole-derivatives, making it an exceptional hinge-binding motif for kinase inhibition 2[2].

The strategic value of this specific building block lies in its orthogonal reactivity . It features two distinct handles:

  • C3-Carboxylic Acid (Electrophilic Node): Prime site for amidation or esterification 3[3].

  • C5-Primary Amine (Nucleophilic Node): Available for late-stage reductive amination or N-acylation 4[4].

Causality of the Salt Form: The hydrochloride salt is specifically utilized in library synthesis because the free base of the electron-rich 5-amino group is susceptible to premature oxidative degradation during long-term storage. The HCl salt ensures shelf-stability while remaining easily neutralizable in situ using non-nucleophilic bases like DIPEA during coupling reactions.

G Core 5-Amino-1H-indazole-3-carboxylic acid (Bifunctional Scaffold) C3 C3-Carboxylic Acid (Electrophilic Node) Core->C3 C5 C5-Primary Amine (Nucleophilic Node) Core->C5 Amidation Amide Coupling (HATU, DIPEA, R-NH2) C3->Amidation RedAmination Reductive Amination (R-CHO, NaBH3CN) C5->RedAmination Amidation2 N-Acylation (R-COCl) C5->Amidation2

Orthogonal functionalization logic of 5-amino-1H-indazole-3-carboxylic acid.

Applications in Drug Discovery & DEL Screening

This scaffold has been successfully deployed in Fragment-Based Drug Discovery (FBDD) and DNA-Encoded Chemical Libraries (DELs):

  • PAK1 / ERK Inhibitors: 1H-indazole-3-carboxamide derivatives have been identified as potent p21-activated kinase 1 (PAK1) inhibitors, demonstrating high kinase selectivity and the ability to suppress tumor migration 2[2]. They also act as critical intermediates in the synthesis of ERK pathway inhibitors 5[5].

  • HAO1 Inhibitors: The 5-amino-1H-indazole-3-carboxylate motif was a defining enriched building block in the discovery of Hydroxy Acid Oxidase 1 (HAO1) inhibitors via DEL screening, where it underwent reductive amination to yield highly potent candidates6[6].

Pathway Signal Extracellular Signal Receptor Receptor Tyrosine Kinase Signal->Receptor Ras Ras GTPase Receptor->Ras PAK1 PAK1 / Raf Kinase Ras->PAK1 MEK MEK1/2 PAK1->MEK ERK ERK1/2 MEK->ERK Tumor Tumor Migration & Proliferation ERK->Tumor Inhibitor Indazole-3-carboxamides Inhibitor->PAK1 Inhibits

Mechanism of action for indazole-3-carboxamide derivatives in the PAK1/ERK signaling pathway.

Self-Validating Experimental Protocols

To build combinatorial libraries, functionalization must be strictly controlled. The following protocols are designed as self-validating systems, incorporating specific In-Process Controls (IPC) to verify mechanistic success.

Protocol A: Chemoselective C3-Amidation (Library Generation)

Causality & Logic: The C5-amine is an aromatic amine (aniline-like), making it significantly less nucleophilic than the primary or secondary aliphatic amines typically used as coupling partners. This kinetic differentiation allows for chemoselective amidation at the C3-carboxylic acid without requiring transient protection of the C5-amine 7[7]. HATU is selected over EDC/HOBt due to its rapid kinetics, which is critical when driving parallel combinatorial reactions to completion.

  • Neutralization & Activation: Suspend 5-amino-1H-indazole-3-carboxylic acid HCl (1.0 eq) in anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

    • Causality: 1.0 eq of DIPEA neutralizes the HCl salt, 1.0 eq neutralizes the acidic HATU byproduct, and 1.0 eq ensures a basic environment to maintain the incoming aliphatic amine in its highly nucleophilic free-base form.

  • Esterification: Add HATU (1.2 eq) and stir at room temperature for 15 minutes to form the highly reactive OAt-active ester.

  • Coupling: Add the diverse aliphatic amine library member (1.1 eq) to the reaction mixture and stir for 4–6 hours7[7].

  • Self-Validation (IPC): Monitor the reaction via LC-MS. The system is validated if the activated ester mass disappears and the desired amide mass appears. If unreacted acid remains without C5-dimerization products, the kinetic differentiation hypothesis holds true.

  • Workup: Quench with water, extract with EtOAc, and wash extensively with brine to remove DMF and tetramethylurea (HATU byproduct).

Protocol B: C5-Reductive Amination (Late-Stage Diversification)

Causality & Logic: Following C3-amidation, the C5-amine can be functionalized via reductive amination to expand the library 4[4]. Sodium cyanoborohydride (NaBH3CN) is utilized because it selectively reduces the protonated iminium ion without reducing the unreacted aldehyde library members under mildly acidic conditions.

  • Imine Formation: Dissolve the C3-amide intermediate (1.0 eq) and an aldehyde library member (1.2 eq) in a mixture of Methanol/Acetic Acid (95:5 v/v).

    • Causality: Acetic acid acts as an essential catalyst to protonate the aldehyde's carbonyl oxygen, increasing its electrophilicity and facilitating nucleophilic attack by the weakly nucleophilic C5-aromatic amine.

  • Equilibration: Stir at room temperature for 2 hours to allow complete imine/iminium formation.

  • Reduction: Add NaBH3CN (1.5 eq) portion-wise.

  • Self-Validation (IPC): Monitor via LC-MS. The mass shift from the imine ( M−H2​O ) to the secondary amine ( M+2H ) validates the reduction step. Absence of primary alcohol byproducts confirms the chemoselectivity of the reducing agent.

  • Workup: Quench with saturated aqueous NaHCO3 to neutralize the acetic acid, extract with DCM, and purify via preparative HPLC.

Quantitative Data Summary

The table below summarizes the reaction conditions and biological outcomes of indazole-3-carboxylic acid derivatives synthesized using the aforementioned orthogonal protocols.

Scaffold ApplicationTargetKey Reaction StepReagents / ConditionsBiological Outcome (IC50 / KD)Source
PAK1 Inhibitors PAK1 KinaseC3-AmidationEDC·HCl, HOBt, TEA, DMF, RTPAK1 IC50 = 9.8 nM2[2]
HAO1 Inhibitors HAO1 EnzymeC5-Reductive AminationNaBH3CN, AcOH, MeOHKD = 160 nM (SPR Binding)6[6]
ERK Inhibitors ERK 1/2C3-AmidationHATU, DIPEA, DMFIC50 = 20 nM / 7 nM1[1]
Antimicrobial Agents Broad-spectrumC3-AmidationEDC·HCl, HOBt, TEA, DMF, 4-6hHigh Yields (up to 98%)7[7]

References

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities.PubMed (nih.gov).
  • Discovery of Novel, Potent Inhibitors of Hydroxy Acid Oxidase 1 (HAO1) Using DNA-Encoded Chemical Library Screening.Journal of Medicinal Chemistry (acs.org).
  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives.Der Pharma Chemica.
  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives.MDPI.
  • POLYCYCLIC INDAZOLE DERIVATIVES THAT ARE ERK INHIBITORS.European Patent Office (EP 1966151 B1).
  • 5-amino-1H-indazole-3-carboxylic Acid Applications.EvitaChem.

Sources

Technical Notes & Optimization

Troubleshooting

Removing hydrochloride salt from 5-amino-1H-indazole-3-carboxylic acid for free base applications

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the manipulation of amphoteric heterocycles.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the manipulation of amphoteric heterocycles.

Removing the hydrochloride (HCl) salt from 5-amino-1H-indazole-3-carboxylic acid is fundamentally different from desalting a standard organic amine. Because this molecule contains both a basic amino group and an acidic carboxylic acid, it exists as a zwitterion at its isoelectric point (pI). Treating it with a strong base without understanding its pH-dependent charge states is the leading cause of product loss.

Below is the comprehensive troubleshooting guide, workflow logic, and validated protocols for isolating the free base.

The Causality of Charge: pH-Dependent States

To successfully manipulate this compound, you must understand how the pH of your environment dictates its ionization state. The carboxylic acid has a pKa of ~2.5, while the protonated aromatic amine has a pKa of ~4.5.

ChargeStates Cation Cation (pH < 2.5) Net Charge: +1 (Highly Soluble) Zwitterion Zwitterion (pH ~ 3.5) Net Charge: 0 (Insoluble / Precipitates) Cation->Zwitterion Add Base (-H+) Zwitterion->Cation Add Acid (+H+) Anion Anion (pH > 4.5) Net Charge: -1 (Highly Soluble) Zwitterion->Anion Add Base (-H+) Anion->Zwitterion Add Acid (+H+)

Fig 1: pH-dependent charge states of 5-amino-1H-indazole-3-carboxylic acid.

Troubleshooting & FAQs

Q1: I tried to neutralize the HCl salt by adjusting the aqueous solution to pH 7.0, but my product didn't precipitate. Where did it go? Answer: It remained in the aqueous phase as a highly soluble sodium or potassium salt. "Neutralizing" an HCl salt does not mean adjusting the pH to 7.0 [1]. At pH 7.0, the carboxylic acid is fully deprotonated (-COO⁻), but the amine is unprotonated (-NH₂). This gives the molecule a net charge of -1. To precipitate the neutral zwitterion (net charge 0), you must minimize electrostatic repulsion between the molecules by adjusting the pH strictly to its isoelectric point (pI) , which is approximately pH 3.5 [2].

Q2: My isolated free base is completely insoluble in standard organic solvents like DCM or EtOAc. Did I degrade the compound? Answer: No, the compound is intact. Zwitterions possess separated internal charges (a cationic ammonium and anionic carboxylate) [1]. This ionic character makes them behave more like inorganic salts than standard organic molecules, resulting in high lattice energy and poor solubility in non-polar or moderately polar organic solvents. For downstream characterization or reactions, you must utilize highly polar aprotic solvents such as DMF, DMSO, or NMP, which can effectively solvate the charged domains.

Q3: I am using this compound for a peptide/amide coupling reaction (e.g., with HATU or EDC). Do I need to isolate the free base first? Answer: No. If your downstream application is an amide coupling, isolating the free base is an unnecessary step that will reduce your overall yield. You can perform in-situ neutralization by adding 1.5 to 2.0 equivalents of a non-nucleophilic organic base (such as DIPEA or Triethylamine) directly to your reaction mixture in DMF. The organic base acts as a proton scavenger, liberating the amine for nucleophilic attack while keeping the system homogeneous.

Desalting Workflow Decision Matrix

DesaltingWorkflow Start 5-Amino-1H-indazole-3-carboxylic acid HCl App Downstream Application? Start->App Coupling Direct Amide Coupling App->Coupling Organic Synthesis Isolation Isolation of Free Base App->Isolation Solid Characterization InSitu In-Situ Neutralization (Add DIPEA/TEA) Coupling->InSitu Scale Production Scale? Isolation->Scale SmallScale Small Scale / High Purity Scale->SmallScale LargeScale Large Scale / Bulk Scale->LargeScale IEX Ion-Exchange Chromatography (Strong Cation Resin) SmallScale->IEX Precipitation Isoelectric Precipitation (Adjust to pH ~3.5) LargeScale->Precipitation

Fig 2: Decision tree for selecting the appropriate desalting methodology based on application.

Validated Experimental Protocols

Protocol A: Isoelectric Precipitation (Scalable, Aqueous Method)

This method exploits the fact that amino acids exhibit their lowest aqueous solubility at their isoelectric point due to the neutralization of net charge [2].

  • Dissolution: Dissolve the 5-amino-1H-indazole-3-carboxylic acid hydrochloride in a minimum volume of deionized water. If solubility is initially poor, gently warm the solution to 40°C.

  • Thermal Control: Transfer the flask to an ice-water bath (0–4°C). Lowering the temperature decreases the kinetic energy of the solvent, forcing the zwitterion out of solution more efficiently.

  • Titration: Under vigorous magnetic stirring, carefully add 1M NaOH (or 1M NaHCO₃) dropwise.

  • pH Monitoring (Critical Step): Monitor the solution continuously using a calibrated pH meter. Stop the addition exactly when the pH reaches 3.5 . You will observe heavy precipitation/cloudiness as the zwitterion forms.

  • Maturation: Allow the suspension to stir at 0–4°C for 30–45 minutes to ensure complete crystallization and maximum recovery.

  • Isolation: Filter the precipitate under vacuum. Wash the filter cake with a minimal amount of ice-cold deionized water to remove residual NaCl. Dry the solid under high vacuum at 40°C overnight.

Protocol B: Cation-Exchange Chromatography (High Purity, Small Scale)

For highly sensitive downstream applications where trace inorganic salts (like NaCl) cannot be tolerated, ion-exchange chromatography is the gold standard[3].

  • Resin Preparation: Pack a glass column with a strong cation-exchange resin (e.g., AG50W-X8 or Dowex 50W, H⁺ form).

  • Equilibration: Wash the resin with 3 column volumes (CV) of 10 mM HCl to ensure complete protonation of the sulfonic acid functional groups, followed by 3 CV of deionized water.

  • Loading: Load the aqueous solution of the hydrochloride salt onto the column. The protonated amino group (-NH₃⁺) will bind tightly to the negatively charged resin.

  • Desalting Wash: Wash the column with 5 CV of deionized water. This step flushes out the chloride anions (Cl⁻) and any uncharged impurities.

  • Elution: Elute the target amino acid by passing 3 CV of a volatile basic solution (1 M NH₄OH) through the column. The ammonia deprotonates the amine, breaking the electrostatic interaction with the resin and releasing the zwitterion [4].

  • Recovery: Collect the eluate and lyophilize (freeze-dry) it. The water and volatile ammonia will sublimate, leaving behind the highly pure free base.

Quantitative Data Summary

pH RangeDominant Functional Group StatesNet ChargeAqueous Solubility Profile
pH < 2.5 Protonated Amine (-NH₃⁺), Neutral Acid (-COOH)+1 (Cation)High (as HCl salt)
pH 3.0 – 4.0 Protonated Amine (-NH₃⁺), Deprotonated Acid (-COO⁻)0 (Zwitterion)Low (Precipitates out of solution)
pH 4.5 – 12.0 Neutral Amine (-NH₂), Deprotonated Acid (-COO⁻)-1 (Anion)High (as Na⁺/K⁺ salt)
pH > 13.0 Neutral Amine (-NH₂), Deprotonated Acid (-COO⁻), Deprotonated Indazole N⁻-2 (Dianion)Very High

References

  • Master Organic Chemistry. Isoelectric Points of Amino Acids (and How To Calculate Them). Available at:[Link]

  • Chrom Tech, Inc. Mastering Ion Exchange Chromatography: Essential Guide. Available at:[Link]

  • National Institutes of Health (PMC). Microfluidic Chromatography for Enhanced Amino Acid Detection. Available at:[Link]

Optimization

Resolving HPLC peak tailing for 5-amino-1H-indazole-3-carboxylic acid hydrochloride

Welcome to the Technical Support Center. This guide is engineered for analytical chemists and drug development professionals dealing with chromatographic anomalies. Here, we dissect the specific mechanisms causing peak t...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for analytical chemists and drug development professionals dealing with chromatographic anomalies. Here, we dissect the specific mechanisms causing peak tailing for 5-amino-1H-indazole-3-carboxylic acid hydrochloride and provide field-proven, self-validating protocols to restore peak symmetry.

Part 1: Compound Profiling & Mechanistic Causality

To resolve peak tailing, we must first understand the molecular behavior of the analyte. 5-amino-1H-indazole-3-carboxylic acid hydrochloride is a complex, zwitterionic molecule containing three critical functional groups:

  • Carboxylic Acid Group: Weakly acidic with a pKa of approximately 4.5[1].

  • Primary Amine Group: Basic, typically exhibiting a pKa between 4.0 and 5.0.

  • Indazole Ring: An aromatic heterocycle capable of pi-pi interactions and metal chelation.

The Root Cause of Tailing: Peak tailing (defined by a USP Asymmetry factor > 1.5) occurs when multiple retention mechanisms compete during separation[2]. For this compound, the primary culprit is secondary silanol interactions [3]. Traditional silica-based HPLC columns contain residual, unbonded silanol groups (Si-OH) on their surface. At mid-pH levels (pH > 3.0), these silanols deprotonate into highly acidic, negatively charged species (Si-O⁻)[3]. The basic amine group of the indazole compound becomes positively charged and interacts electrostatically with these ionized silanols[4]. Because this secondary electrostatic interaction is stronger and slower than the primary hydrophobic retention, the trailing edge of the peak diminishes slowly, causing a "tail"[2].

Furthermore, trace metals (like iron or aluminum) within the silica matrix or stainless steel hardware can withdraw electrons from adjacent silanols, making them even more acidic, or directly chelate with the carboxylic acid moiety of the analyte[2][5].

Part 2: Diagnostic Workflow

Use the following logical decision tree to isolate the root cause of the peak tailing.

TroubleshootingWorkflow Step1 Peak Tailing Detected (Asymmetry Factor > 1.5) Step2 Evaluate Mobile Phase pH Is pH within ±2 units of pKa (~4.5)? Step1->Step2 Fix2 Adjust pH to < 2.5 (Protonate silanols & analyte) Step2->Fix2 Yes Step3 Assess Stationary Phase Using older Type A silica? Step2->Step3 No Fix3 Switch to Type B Silica (Fully end-capped / Polar-embedded) Step3->Fix3 Yes Step4 Investigate Hardware Are frits/columns stainless steel? Step3->Step4 No Fix4 Use PEEK hardware or flush with high % organic Step4->Fix4 Yes

Diagnostic workflow for resolving HPLC peak tailing of zwitterionic compounds.

Part 3: Step-by-Step Troubleshooting Protocols

Every protocol below is designed as a self-validating system. By implementing specific controls, you can immediately verify if the applied fix resolved the underlying chemical or physical issue.

Protocol A: Mobile Phase pH Optimization

Causality: Chromatographic separation should always be carried out at least 2 pH units away from the analyte's pKa to ensure a single, uniform ionization state[6][7]. Operating at a pH < 2.5 ensures that both the basic amino group and the surface silanols are fully protonated (neutralizing the silanols to Si-OH), thereby eliminating secondary electrostatic interactions[4][5].

  • Preparation: Prepare an aqueous mobile phase buffer adjusted to pH 2.0 – 2.5. Recommended buffers include 0.1% Trifluoroacetic acid (TFA) or 20 mM Potassium Phosphate buffered with Phosphoric acid[6].

  • Verification: Measure the pH of the aqueous portion before mixing it with organic modifiers (like Acetonitrile), as organics shift apparent pH readings.

  • Equilibration: Flush the column with at least 15 column volumes of the new low-pH mobile phase to ensure complete protonation of the silica bed.

  • Self-Validation Step: Inject a neutral marker (e.g., Toluene or Uracil) alongside your indazole sample.

    • Result A: If the neutral marker is perfectly symmetrical but the indazole tails, the issue is chemical (proceed to Protocol B).

    • Result B: If both peaks tail, the issue is physical (e.g., a column void or blocked frit)[6][8].

Protocol B: Stationary Phase Upgrade

Causality: Older "Type A" silica columns possess high levels of metal impurities and highly acidic free silanols[2]. Modern "Type B" silica is synthesized in metal-free environments and utilizes dense end-capping to physically block basic analytes from reaching residual silanols[9].

  • Audit: Check your column's Certificate of Analysis. If it is a non-endcapped or Type A silica column, it is unsuitable for this basic compound.

  • Replacement: Install a high-purity Type B silica column that is fully end-capped (e.g., C18 end-capped) or features a polar-embedded group (which provides a shielding effect against silanols)[3][9].

  • Self-Validation Step: Run the method at neutral pH (pH 7.0). If the column is truly highly deactivated and end-capped, the tailing factor should remain relatively low (< 1.5) even when silanols are ionized[4].

Protocol C: Mitigating Sample Solvent Mismatch

Causality: Injecting a sample dissolved in a solvent with a higher eluotropic strength than the mobile phase causes the analyte to precipitate or travel unevenly through the column head, leading to peak fronting, splitting, or tailing[10].

  • Dilution: Dissolve the 5-amino-1H-indazole-3-carboxylic acid hydrochloride standard directly in the initial mobile phase[10].

  • Volume Adjustment: If a stronger solvent (like DMSO) is absolutely required for solubility, restrict the injection volume to ≤ 2 µL.

  • Self-Validation Step: Perform a serial dilution of your sample (e.g., 1.0 mg/mL, 0.5 mg/mL, 0.1 mg/mL). If peak symmetry improves as concentration decreases, the column was experiencing mass overloading[6][10].

Part 4: Quantitative Data & Parameters

The following table summarizes the causal relationship between mobile phase pH, molecular ionization states, and expected chromatographic outcomes for this specific compound.

Mobile Phase pHSilanol State (Si-OH)Analyte Ionization StateExpected USP Tailing Factor (As)Chromatographic Recommendation
pH < 2.5 Fully Protonated (Neutral)Fully Protonated (Cationic)1.0 - 1.2 Optimal. Eliminates secondary interactions[5].
pH 4.0 - 5.0 Partially Ionized (Anionic)Zwitterionic (Mixed State)> 2.0 Avoid. pH is too close to analyte pKa (~4.5)[6].
pH 7.0 Fully Ionized (Anionic)Deprotonated (Anionic)1.5 - 2.5 Sub-optimal. High silanol activity causes tailing[8].

Part 5: Frequently Asked Questions (FAQs)

Q: My compound is a hydrochloride salt, making the sample solution naturally acidic. Why do I still see tailing if I use an unbuffered water/acetonitrile mobile phase? A: While the HCl salt lowers the local pH of the sample diluent, the overall separation is governed by the mobile phase. Once injected, the sample plug is rapidly diluted into the unbuffered mobile phase. Without a strong buffer to lock the pH below 2.5, the amine group will revert to interacting with the ionized silanols on the column[5].

Q: Can I use Triethylamine (TEA) as a mobile phase additive to block silanols? A: Historically, competitive amines like TEA (at ~20 mM) were added to the mobile phase to preferentially bind and block active silanols on older Type A silica columns[6][9]. However, with modern fully end-capped Type B silica columns, TEA is largely obsolete. Furthermore, TEA causes severe ion-suppression in LC-MS applications. We highly recommend optimizing your pH and column chemistry instead[9].

Q: How do I definitively know if the tailing is caused by a column void rather than chemistry? A: Chemical tailing is highly specific; it typically affects ionizable/basic peaks while neutral peaks remain perfectly symmetrical. A physical column void or a contaminated inlet frit will cause tailing, broadening, or splitting on all peaks across the entire chromatogram, regardless of their chemical structure[6][8].

Part 6: References

1.1, EvitaChem. 2.3, Chrom Tech, Inc. 3. 2, Phenomenex. 4. 9, LC Troubleshooting Bible. 5. 6, ResearchGate. 6. 4, ACD/Labs. 7. 8, Element Lab Solutions. 8.5, Chromatography Online. 9.10, MilliporeSigma. 10.7, Zendesk.

Sources

Reference Data & Comparative Studies

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-Amino-1H-indazole-3-carboxylic acid hydrochloride

Comprehensive Safety and Operational Guide: Handling 5-Amino-1H-indazole-3-carboxylic acid hydrochloride As a critical building block in pharmaceutical synthesis and drug discovery, 5-Amino-1H-indazole-3-carboxylic acid...

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Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Operational Guide: Handling 5-Amino-1H-indazole-3-carboxylic acid hydrochloride

As a critical building block in pharmaceutical synthesis and drug discovery, 5-Amino-1H-indazole-3-carboxylic acid hydrochloride (CAS: 1177307-67-3) is frequently utilized in the design of kinase inhibitors and biologically active heterocyclic compounds[1]. However, handling this compound requires strict adherence to laboratory safety protocols.

This guide provides researchers and drug development professionals with a self-validating, step-by-step operational framework. By understanding the mechanistic toxicology of the compound, laboratories can implement safety measures that go beyond basic compliance, ensuring both personnel protection and experimental integrity.

Mechanistic Toxicology and Hazard Profile

To select the appropriate Personal Protective Equipment (PPE), one must first understand the physicochemical hazards intrinsic to the molecule's structure. Like many aminoindazole derivatives, this compound presents specific risks[2][3]:

  • Acidic Dissociation (H315 / H319): As a hydrochloride salt, the compound is hygroscopic. Upon contact with ambient moisture or human sweat, it can undergo localized dissociation, releasing mild hydrochloric acid. This mechanism is the primary driver for its classification as a skin and serious eye irritant[2][3].

  • Particulate Aerosolization (H335): In its dry, powdered state, the compound is highly susceptible to electrostatic dispersion. Inhalation of these fine particulates directly targets the respiratory epithelium, causing acute respiratory irritation[3]. Furthermore, fine dust dispersed in the air may form explosible dust-air mixtures[2].

  • Systemic Toxicity (H302): The lipophilic indazole core enhances cellular permeability, while the amino group can participate in unintended biological nucleophilic interactions, making it harmful if swallowed[3][4].

Personal Protective Equipment (PPE) Matrix

The following PPE matrix is engineered to mitigate the specific chemical and physical risks associated with 5-Amino-1H-indazole-3-carboxylic acid hydrochloride.

PPE CategoryRequired SpecificationMechanistic Justification
Eye/Face Protection EN166 / ANSI Z87.1 certified tightly fitting safety goggles.Prevents ocular exposure to aerosolized acidic dust, which can cause severe corneal irritation (H319)[2][3].
Hand Protection Nitrile gloves (Min. 0.11 mm for splash; 0.4 mm for full contact).Nitrile offers superior resistance to both the acidic nature of the salt and the polar aprotic solvents (e.g., DMSO, DMF) typically used for its solubilization.
Body Protection Flame-resistant, anti-static laboratory coat.Mitigates the risk of electrostatic discharge igniting combustible dust-air mixtures[2]. Protects skin from localized acidic burns.
Respiratory Protection N95 / FFP2 particulate respirator (if handled outside a hood).Filters out fine particulates to prevent deposition in the respiratory tract, directly addressing the H335 hazard[3].

Operational Workflows: Safe Handling & Solubilization

Experimental reproducibility begins with safe, uncontaminated handling. The following step-by-step methodology ensures that the compound is weighed and dissolved without risking operator exposure or sample degradation.

Weighing and Powder Handling Protocol
  • Environmental Control: Ensure the chemical fume hood has a certified inward airflow. Do not handle the dry powder on an open bench[3].

  • Static Mitigation: Because the hydrochloride salt powder is prone to static cling, use an anti-static gun (ionizer) on the weighing balance and use anti-static weighing boats. This prevents the powder from aerosolizing or adhering to the sides of the container.

  • Transfer: Use a grounded stainless steel spatula. Avoid rapid movements that could generate dust clouds[2].

  • Sealing: Once the desired mass is achieved, cap the vial tightly before removing it from the fume hood.

Solution Preparation Protocol
  • Solvent Selection: 5-Amino-1H-indazole-3-carboxylic acid hydrochloride is typically soluble in DMSO.

  • Addition: Slowly add the solvent to the pre-weighed powder inside the fume hood.

  • Agitation: Use a vortex mixer or sonicator to ensure complete dissolution. Do not apply excessive heat, as thermal decomposition can release toxic nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen chloride gas[2][3].

Step-by-step workflow for the safe handling and solubilization of aminoindazole derivatives.

Spill Response and Chemical Disposal Plan

In the event of a powder spill, immediate and methodical action is required to prevent cross-contamination and respiratory exposure[3][5].

Spill Containment Methodology
  • Isolate the Area: Immediately restrict access to the spill zone. If the spill occurs outside a fume hood, ensure the room's HVAC system is maximizing exhaust.

  • Upgrade PPE: If a large quantity of powder is aerosolized, the responder must don a half-face respirator with P100/FFP3 cartridges before approaching.

  • Moisten to Suppress Dust: Do not dry-sweep. Lightly mist the spilled powder with a compatible inert liquid (such as water or a dilute solvent) to bind the particulates and prevent them from becoming airborne[3].

  • Collection: Use a damp, disposable absorbent pad or an anti-static brush and dustpan to collect the material.

  • Decontamination: Wash the affected surface with a mild alkaline soap solution to neutralize any residual trace of the hydrochloride salt, followed by a thorough water rinse[2].

Disposal Plan
  • Solid Waste: Place the collected spill debris, contaminated weighing boats, and used gloves into a chemically compatible, sealable hazardous waste container. Label clearly as "Toxic/Irritant Solid Waste - Contains Indazole Hydrochloride Derivatives."

  • Liquid Waste: Any DMSO or aqueous solutions containing the compound must be segregated into designated halogenated or non-halogenated organic waste streams (depending on the exact solvent mixture) and kept away from strong oxidizing agents[2].

Emergency spill response and containment protocol for hazardous pharmaceutical powders.

References

  • Fisher Scientific. SAFETY DATA SHEET - 5-Aminoindazole. Retrieved from:[Link]

  • Fisher Scientific. SAFETY DATA SHEET - 1-Methyl-1H-indazole-3-carboxylic acid. Retrieved from:[Link]

Sources

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